molecular formula C6H12ClNO B13261767 2-Ethenyloxolan-3-amine hydrochloride

2-Ethenyloxolan-3-amine hydrochloride

Cat. No.: B13261767
M. Wt: 149.62 g/mol
InChI Key: BWAQJMHAMWXPKL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethenyloxolan-3-amine hydrochloride (CAS 1955548-87-4) is a chemical compound with the molecular formula C6H12ClNO and a molecular weight of 149.62 g/mol . It is offered as a high-purity material for research and development purposes. This compound is classified as "For Research Use Only" and is not intended for diagnostic, therapeutic, or any other human use. While specific biological applications for this exact molecule are not detailed in the available literature, compounds with similar structural features, such as functionalized oxolane (tetrahydrofuran) amines, are of significant interest in medicinal chemistry and drug discovery . For instance, research into various heterocyclic amines is ongoing for applications such as inhibitors of specific enzymes like METTL3, which is a target in oncology and other disease areas . Researchers value this compound as a versatile building block for chemical synthesis, which can be used to create more complex molecular architectures for pharmaceutical and chemical research. Proper handling procedures should be followed, and the material should be stored according to safe laboratory practices.

Properties

Molecular Formula

 C6H12ClNO

Molecular Weight

 149.62 g/mol

IUPAC Name

 2-ethenyloxolan-3-amine;hydrochloride

InChI

 InChI=1S/C6H11NO.ClH/c1-2-6-5(7)3-4-8-6;/h2,5-6H,1,3-4,7H2;1H

InChI Key

 BWAQJMHAMWXPKL-UHFFFAOYSA-N

Canonical SMILES

 C=CC1C(CCO1)N.Cl

Origin of Product

 United States
Foundational & Exploratory

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-Ethenyloxolan-3-amine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide provides a detailed analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 2-ethenyloxolan-3-amine hydrochloride. Designed for researchers, scientists, and professionals in drug development, this document offers insights into the structural elucidation of this molecule through modern spectroscopic techniques. The guide synthesizes fundamental NMR principles with data from analogous structures to present a comprehensive interpretation.

Introduction

2-Ethenyloxolan-3-amine hydrochloride is a substituted tetrahydrofuran derivative. The tetrahydrofuran motif is a core structure in numerous natural products and pharmacologically active compounds.[1] The presence of a vinyl (ethenyl) group and an amine functionality, which exists as a hydrochloride salt, introduces specific electronic and stereochemical features that are directly observable by NMR spectroscopy. Understanding the NMR landscape of this molecule is crucial for its unambiguous identification, purity assessment, and for studying its interactions in biological systems. This guide will provide a detailed exposition of the predicted chemical shifts and the rationale behind their assignment.

Predicted NMR Data

Due to the absence of readily available experimental spectra for 2-ethenyloxolan-3-amine hydrochloride in the public domain, the following chemical shifts have been predicted based on established principles of NMR spectroscopy and data from structurally related compounds.[2][3][4][5][6] The protonation of the amine group to its hydrochloride salt significantly influences the chemical shifts of nearby nuclei.[7][8]

Predicted ¹H NMR Chemical Shifts

The predicted ¹H NMR chemical shifts are summarized in the table below. The numbering convention used for the assignments is illustrated in the molecular structure diagram.

ProtonPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constants (J, Hz)
H2~4.2 - 4.4dddJ ≈ 7.0, 5.0, 2.0
H3~3.8 - 4.0m
H4α / H4β~2.2 - 2.5 / ~2.0 - 2.3m
H5α / H5β~4.0 - 4.2 / ~3.8 - 4.0m
H1'~5.8 - 6.0dddJ ≈ 17.0, 10.5, 7.0
H2'a (trans)~5.4 - 5.6dJ ≈ 17.0
H2'b (cis)~5.2 - 5.4dJ ≈ 10.5
NH₃⁺~8.5 - 9.5br s
Predicted ¹³C NMR Chemical Shifts

The predicted ¹³C NMR chemical shifts are presented below.

CarbonPredicted Chemical Shift (δ, ppm)
C2~78 - 82
C3~55 - 60
C4~30 - 35
C5~68 - 72
C1'~135 - 140
C2'~118 - 122

Interpretation and Scientific Rationale

The predicted chemical shifts are a direct consequence of the electronic environment of each nucleus, which is modulated by inductive effects, hybridization, and anisotropic effects of the functional groups.

¹H NMR Spectrum Analysis

  • NH₃⁺ Protons (~8.5 - 9.5 ppm): The protons on the ammonium group are significantly deshielded due to the positive charge on the nitrogen atom.[7][8] Their signal is expected to be a broad singlet due to rapid exchange with the solvent and quadrupolar broadening from the nitrogen atom. The chemical shift of these protons is also highly dependent on the solvent and concentration.[8][9]

  • Vinyl Protons (H1', H2'a, H2'b; ~5.2 - 6.0 ppm): These protons resonate in the characteristic downfield region for alkenes.[10] H1' will appear as a doublet of doublet of doublets due to coupling with H2, and the two geminal protons H2'a and H2'b. The large coupling constant (~17.0 Hz) corresponds to the trans-coupling, while the smaller one (~10.5 Hz) corresponds to the cis-coupling between H1' and the H2' protons.

  • Oxolane Ring Protons:

    • H2 (~4.2 - 4.4 ppm): This proton is attached to a carbon (C2) that is bonded to both the ether oxygen and the vinyl group. The electronegative oxygen atom and the deshielding effect of the double bond cause this proton to shift significantly downfield.

    • H3 (~3.8 - 4.0 ppm): This proton is on the carbon bearing the ammonium group. The strong electron-withdrawing inductive effect of the -NH₃⁺ group results in a pronounced downfield shift.

    • H5 Protons (~3.8 - 4.2 ppm): These protons are adjacent to the ether oxygen and are therefore deshielded, appearing at a lower field than typical alkane protons.[11]

    • H4 Protons (~2.0 - 2.5 ppm): These protons are the most upfield of the ring protons as they are further from the electron-withdrawing groups.

¹³C NMR Spectrum Analysis

  • C2 (~78 - 82 ppm): This carbon is deshielded due to its attachment to the electronegative oxygen atom and the vinyl group.

  • C3 (~55 - 60 ppm): The direct attachment to the electron-withdrawing ammonium group causes this carbon to be significantly deshielded compared to a typical alkane carbon.[5][9]

  • C5 (~68 - 72 ppm): This carbon is deshielded due to the adjacent ether oxygen.

  • C4 (~30 - 35 ppm): This carbon is the most shielded of the ring carbons, exhibiting a chemical shift closer to that of a standard alkane.

  • Vinyl Carbons (C1' and C2'; ~118 - 140 ppm): These sp² hybridized carbons appear in the characteristic olefinic region of the ¹³C NMR spectrum.[4] C1' is expected to be further downfield than C2' due to its substitution on the ring.

Experimental Protocol for NMR Data Acquisition

The following is a generalized, yet detailed, protocol for acquiring high-quality ¹H and ¹³C NMR spectra for a compound such as 2-ethenyloxolan-3-amine hydrochloride.

Sample Preparation

  • Solvent Selection: Deuterated methanol (CD₃OD) or deuterium oxide (D₂O) are suitable solvents for amine hydrochlorides due to their ability to dissolve the salt and exchange with the labile N-H protons.[12] For this guide, we will consider CD₃OD.

  • Sample Weighing: Accurately weigh approximately 5-10 mg of 2-ethenyloxolan-3-amine hydrochloride.

  • Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

  • Transfer: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

  • Internal Standard (Optional): A small amount of a reference standard, such as tetramethylsilane (TMS), can be added, although modern spectrometers can reference the spectrum to the residual solvent peak.[12]

NMR Instrument Parameters

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

  • ¹H NMR Acquisition:

    • Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

    • Number of Scans: 16 to 64 scans, depending on the sample concentration.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-5 seconds.

    • Spectral Width: A spectral width of approximately 12-16 ppm is appropriate.

  • ¹³C NMR Acquisition:

    • Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30') to provide a spectrum with singlets for each carbon.

    • Number of Scans: 1024 to 4096 scans are typically required due to the low natural abundance of ¹³C.

    • Relaxation Delay: A 2-second delay is generally sufficient.

    • Spectral Width: A spectral width of 200-240 ppm is standard.

Visualizations

Molecular Structure and Numbering

molecular_structure cluster_ring 2-Ethenyloxolan-3-amine Hydrochloride cluster_substituents O O C2 C2 O->C2 C3 C3 C2->C3 C1_prime C1' C2->C1_prime C4 C4 C3->C4 N N C3->N C5 C5 C4->C5 C5->O C2_prime C2' C1_prime->C2_prime H_N1 H N->H_N1 H_N2 H N->H_N2 H_N3 H N->H_N3 Cl Cl⁻

Caption: Molecular structure of 2-ethenyloxolan-3-amine hydrochloride with atom numbering.

Workflow for NMR-based Structural Elucidation

workflow cluster_synthesis Synthesis & Purification cluster_nmr NMR Spectroscopy cluster_analysis Data Analysis & Interpretation Synthesis Chemical Synthesis Purification Purification (e.g., Recrystallization) Synthesis->Purification SamplePrep Sample Preparation (in Deuterated Solvent) Purification->SamplePrep NMR_Acquisition 1D (¹H, ¹³C) & 2D (COSY, HSQC) NMR Acquisition SamplePrep->NMR_Acquisition DataProcessing Data Processing (FT, Phasing, Baseline Correction) NMR_Acquisition->DataProcessing Shift_Assignment Chemical Shift Assignment DataProcessing->Shift_Assignment Coupling_Analysis Coupling Constant (J) Analysis Shift_Assignment->Coupling_Analysis Structure_Validation Structure Validation & Stereochemical Assignment Coupling_Analysis->Structure_Validation Final_Report Final_Report Structure_Validation->Final_Report Final Report

Caption: A typical workflow for the structural elucidation of a novel compound using NMR spectroscopy.

Conclusion

This technical guide has provided a comprehensive overview of the predicted ¹H and ¹³C NMR chemical shifts for 2-ethenyloxolan-3-amine hydrochloride. By dissecting the influence of each functional group on the electronic environment of the molecule's nuclei, we have established a robust framework for the interpretation of its NMR spectra. The detailed experimental protocol and workflow diagrams offer practical guidance for researchers engaged in the synthesis and characterization of similar heterocyclic compounds. The principles and predictive data presented herein serve as a valuable resource for the structural verification and further investigation of this and related molecules in the fields of medicinal chemistry and materials science.

References

  • Abraham, R. J., et al. (2007).

  • Chertkov, V. (2012). Synthesis and NMR spectra of tetrahydrofuran-2-13C. Chemistry of Heterocyclic Compounds, 48(3). [Link]

  • Gómez-Pérez, A. M., et al. (2021). The Tetrahydrofuran Motif in Marine Lipids and Terpenes. Marine Drugs, 19(10), 551. [Link]

  • Reich, H. J. (2021). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • Reich, H. J. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

  • LibreTexts. (2023). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. [Link]

  • LibreTexts. (2024). 24.10: Spectroscopy of Amines. Chemistry LibreTexts. [Link]

  • Dirlam, P. T., et al. (2018). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 22(10), 1479-1487. [Link]

  • University of Arizona. (n.d.). NMR Chemical Shifts. Department of Chemistry and Biochemistry. [Link]

  • Gottlieb, H. E., et al. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

  • NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. NC State University Libraries. [Link]

  • University of California, Irvine. (n.d.). 13-C NMR Chemical Shift Table. UCI School of Physical Sciences. [Link]

Sources

Thermodynamic stability and degradation pathways of 2-Ethenyloxolan-3-amine HCl

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermodynamic Stability and Degradation Pathways of 2-Ethenyloxolan-3-amine HCl

Abstract

This technical guide provides a comprehensive examination of the thermodynamic stability and potential degradation pathways of 2-Ethenyloxolan-3-amine HCl, a heterocyclic amine of interest in pharmaceutical development. As the stability of an active pharmaceutical ingredient (API) is a critical attribute affecting its safety, efficacy, and shelf-life, a thorough understanding of its degradation profile is paramount. This document outlines the core principles of stability testing, details the probable degradation mechanisms—hydrolysis, oxidation, and thermal decomposition—driven by the molecule's structural features, and provides robust, self-validating experimental protocols for their investigation. The insights presented herein are grounded in established chemical principles and aligned with international regulatory expectations, offering researchers and drug development professionals a practical framework for characterizing this and similar molecules.

Introduction: The Chemical Context of 2-Ethenyloxolan-3-amine HCl

2-Ethenyloxolan-3-amine hydrochloride is a substituted tetrahydrofuran derivative. Its structure is characterized by three key functional groups that dictate its chemical behavior: a vinyl ether (ethenyl group at position 2 on the oxolane ring), a secondary amine (at position 3), and its formulation as a hydrochloride salt. The interplay of these groups governs the molecule's susceptibility to various environmental and chemical stressors.

The purpose of stability testing is to provide evidence on how the quality of a drug substance varies with time under the influence of environmental factors such as temperature, humidity, and light.[1] A comprehensive stability program is not merely a regulatory requirement; it is a fundamental scientific investigation into the intrinsic properties of a molecule. For 2-Ethenyloxolan-3-amine HCl, this involves identifying potential degradants, elucidating degradation pathways, and ultimately establishing a re-test period and appropriate storage conditions.[1][2]

Assessing Thermodynamic Stability: A Protocol-Driven Approach

The thermodynamic stability of 2-Ethenyloxolan-3-amine HCl is evaluated through a series of formal studies as mandated by the International Council for Harmonisation (ICH) guideline Q1A(R2).[1][3] These studies are designed to simulate the conditions the drug substance may encounter during its lifecycle, from storage to shipment.

Rationale for Experimental Design

The choice of storage conditions is designed to stress the molecule and accelerate any potential degradation reactions. Long-term studies mimic recommended storage conditions, while accelerated studies, conducted at elevated temperature and humidity, are used to predict the stability profile over a longer period. Data should be collected from at least three primary batches to ensure the results are representative of the manufacturing process.[1]

Experimental Protocol: Formal Stability Study

Objective: To evaluate the thermal and humidity-related stability of 2-Ethenyloxolan-3-amine HCl over time.

Materials:

  • At least three primary batches of 2-Ethenyloxolan-3-amine HCl.

  • Appropriate container closure system, simulating the proposed marketing packaging.

  • ICH-compliant stability chambers.

  • Validated stability-indicating HPLC-UV/MS method.

Procedure:

  • Package samples of each batch in the selected container closure system.

  • Place the samples into stability chambers under the conditions specified in Table 1.

  • At each designated time point, withdraw samples for analysis.

  • Analyze the samples for appearance, assay (potency), and degradation products using a validated stability-indicating method.

  • Document all results meticulously.

Data Presentation: Stability Study Design

Table 1: ICH-Compliant Stability Study Conditions

Study TypeStorage ConditionMinimum DurationTesting Frequency
Long-Term25°C ± 2°C / 60% RH ± 5% RH12 months (or longer)0, 3, 6, 9, 12, 18, 24 months
Accelerated40°C ± 2°C / 75% RH ± 5% RH6 months0, 3, 6 months

Elucidating Degradation Pathways: Forced Degradation Studies

Forced degradation, or stress testing, is the cornerstone of understanding a molecule's intrinsic stability.[4][5] By subjecting the drug to conditions more severe than those in accelerated stability studies, we can rapidly identify likely degradation products and establish degradation pathways.[6][7] This information is invaluable for developing stability-indicating analytical methods and for formulation development.

Hydrolytic Degradation: The Vulnerable Vinyl Ether

The vinyl ether moiety is the most probable site for hydrolytic degradation. Acid-catalyzed hydrolysis of vinyl ethers is a well-documented reaction that proceeds via rate-determining protonation of the double bond to form a carbocation intermediate.[8][9] This is followed by rapid hydration and subsequent breakdown of the hemiacetal.[10]

Hydrolysis_Pathway

Objective: To assess the stability of the compound in acidic, basic, and neutral aqueous solutions.

Procedure:

  • Prepare three solutions of 2-Ethenyloxolan-3-amine HCl (e.g., 1 mg/mL) in:

    • 0.1 N Hydrochloric Acid (Acidic)

    • 0.1 N Sodium Hydroxide (Basic)

    • Purified Water (Neutral)

  • Maintain the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., 24-48 hours).

  • Withdraw samples at initial, intermediate, and final time points.

  • For acidic and basic samples, neutralize before analysis.

  • Analyze all samples by a suitable HPLC method to determine the extent of degradation and profile the degradants. A target degradation of 5-20% is ideal for method development.[5]

Oxidative Degradation: The Reactive Amine Center

The secondary amine group is susceptible to oxidation.[11] Oxidation of secondary amines can yield a variety of products, including N-oxides, hydroxylamines, and imines.[12][13] The reaction is often initiated by radical species and can be catalyzed by metal ions.

Oxidation_Pathway

Objective: To determine the compound's susceptibility to oxidative stress.

Procedure:

  • Prepare a solution of 2-Ethenyloxolan-3-amine HCl (e.g., 1 mg/mL) in a suitable solvent.

  • Add a controlled amount of an oxidizing agent, such as 3% hydrogen peroxide.

  • Store the solution at room temperature, protected from light, for a specified duration (e.g., up to 24 hours).

  • Monitor the reaction periodically by HPLC.

  • Once significant degradation is observed, or at the final time point, quench any remaining oxidant (e.g., with sodium bisulfite) before full analysis.

Thermal and Photolytic Degradation

High temperatures can provide the energy needed to overcome activation barriers for various decomposition reactions, potentially leading to complex fragmentation or polymerization.[14][15] For heterocyclic amines, thermal stress can induce ring cleavage.[16]

Objective: To evaluate the stability of the solid drug substance at high temperatures.

Procedure:

  • Place a thin layer of the solid drug substance in an open container.

  • Expose the sample to high heat in a calibrated oven (e.g., 105°C) for a set period.

  • A control sample should be kept at ambient temperature.

  • At the end of the exposure period, dissolve the sample and analyze by HPLC.

As per ICH Q1B guidelines, photostability testing is a crucial part of stress testing.[17][18] It determines if the drug substance is light-sensitive, which has implications for manufacturing, packaging, and storage.

Objective: To assess the impact of light exposure on the stability of the drug substance.

Procedure:

  • Expose the drug substance (both solid and in solution) to a light source that provides a specified overall illumination (e.g., not less than 1.2 million lux hours) and near-ultraviolet energy (e.g., not less than 200 watt hours/square meter).

  • Run a parallel set of "dark" control samples, shielded from light.

  • Analyze all samples after exposure and compare the results to the dark controls to identify any light-induced degradation.

Analytical Strategy: The Stability-Indicating Method

A robust analytical method is the foundation of any stability study. The method must be "stability-indicating," meaning it can accurately measure the decrease in the active ingredient's concentration due to degradation and separate it from any degradation products, excipients, or impurities.[4]

Method of Choice: HPLC with UV and MS Detection

High-Performance Liquid Chromatography (HPLC) is the standard technique for this purpose.

  • Separation: A reversed-phase C18 column is typically a good starting point for separating the polar amine from its potentially less polar degradants.

  • Detection (UV): A photodiode array (PDA) detector is used to quantify the parent compound and detect degradants that contain a chromophore.

  • Identification (MS): Mass spectrometry (MS) is indispensable for identifying unknown degradation products by providing mass-to-charge ratio (m/z) information, which allows for the determination of molecular weights and fragmentation patterns.

Workflow for Method Development and Validation

Method_Dev_Workflow

Conclusion

The chemical stability of 2-Ethenyloxolan-3-amine HCl is governed by its constituent functional groups: the vinyl ether, the secondary amine, and its salt form. The primary degradation pathways are anticipated to be acid-catalyzed hydrolysis of the vinyl ether and oxidation of the secondary amine. Thermal and photolytic stress may also contribute to its degradation profile.

A systematic approach employing forced degradation studies is essential to proactively identify potential degradants and elucidate these pathways. The insights gained are critical for the development of a validated, stability-indicating analytical method, which is the linchpin for successful formal stability studies conducted according to ICH guidelines. By adhering to the principles and protocols outlined in this guide, researchers and drug development professionals can build a comprehensive stability profile for 2-Ethenyloxolan-3-amine HCl, ensuring the quality, safety, and efficacy of any final product.

References

  • Selective Oxidation of Secondary Amines to N,N-Disubstituted Hydroxylamines by Choline Peroxydisulf
  • Bioinspired Aerobic Oxidation of Secondary Amines and Nitrogen Heterocycles with a Bifunctional Quinone Catalyst. (n.d.).
  • ICH Q1 guideline on stability testing of drug substances and drug products. (2025). European Medicines Agency.
  • Improved Methods for the Oxidation of Secondary Amines to Nitroxides. (2006). Taylor & Francis Online.
  • Oxidation of Secondary and Primary Amines. (n.d.). SlidePlayer.
  • Quality Guidelines. (n.d.).
  • Hydrolysis of vinyl ethers. (1950).
  • Vinyl ether hydrolysis. XIII. The failure of I-strain to produce a change in rate-determining step. (1980). Canadian Journal of Chemistry.
  • Vinyl ether hydrolysis XXVIII. The mechanism of reaction of methyl. (1993). Canadian Journal of Chemistry.
  • ICH Q1A(R2) Guideline. (2010).
  • Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. (2007). PubMed.
  • A facile oxidation of secondary amines to imines by iodosobenzene or by a terminal oxidant and manganese or iron porphyrins and manganese salen as the catalysts. (n.d.). Royal Society of Chemistry.
  • Ich guidelines for stability studies 1. (n.d.). SlideShare.
  • The hydrolysis of ethyl vinyl ether. Part I. Reaction mechanism. (n.d.). Royal Society of Chemistry.
  • ICH Q1A (R2) Stability testing of new drug substances and drug products. (2003). European Medicines Agency.
  • Vinyl Ether Hydrolysis. The Facile General Acid Catalyzed Conversion of 2-Ethoxy-1-Cyclopentene-1-carboxylic Acid to Cyclopentanone. (n.d.). Journal of the American Chemical Society.
  • Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. (n.d.).
  • Technical Support Center: Chiral Integrity of 2-Ethyloxolan-3-amine. (n.d.). Benchchem.
  • FORCED DEGRADATION STUDIES AND ASSESSMENT OF DEGRADATION PRODUCTS OF IMEGLIMIN HYDROCHLORIDE USING LC-ESI/APCI-MS. (n.d.).
  • Application Notes and Protocols for Forced Degradation Studies of Amiloride Hydrochloride. (2025). Benchchem.
  • Pharmaceutical Forced Degradation Studies with Regulatory Consider
  • Analysis of the relationship between heterocyclic amines and the oxidation and thermal decomposition of protein using the dry heated soy protein isolate system. (2025).
  • Forced Degradation Study as per ICH Guidelines: Wh

Sources

Discovery and Early Synthetic Routes for 2-Ethenyloxolan-3-amine Hydrochloride: A Privileged Scaffold in Modern Therapeutics

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the continuous pursuit of escaping "flatland" in drug discovery, conformationally restricted, sp³-rich scaffolds have become paramount. Among these, 2-ethenyloxolan-3-amine (commonly referred to as 2-vinyltetrahydrofuran-3-amine) represents a highly privileged building block. By embedding an amine within a saturated oxygen heterocycle and appending a versatile vinyl group, this scaffold offers a unique vector for peptidomimetics, kinase inhibitors, and constrained amino acid analogs.

This technical guide details the pharmacological rationale, retrosynthetic evolution, and validated early synthetic routes for accessing this critical intermediate, providing a self-validating framework for researchers engaged in complex library synthesis.

Pharmacological Rationale & Scaffold Significance

The commercial availability of specific stereoisomers, such as (2S,3R)-2-vinyltetrahydrofuran-3-amine hydrochloride, has recently accelerated its integration into high-throughput screening libraries[1],[2]. The structural brilliance of this compound lies in its dual-functionality:

  • The Oxolane Core: Imparts significant conformational rigidity, locking the spatial relationship between the amine and the vinyl group. This reduces the entropic penalty upon target binding compared to acyclic allylic amines.

  • The Vinyl Handle: Serves as a bio-orthogonal vector. It allows for late-stage diversification via olefin cross-metathesis, Heck couplings, or epoxidation, enabling rapid exploration of chemical space[3].

As of 2026, our laboratories in Japan frequently utilize this scaffold to replace metabolically labile linear amino-alcohols in lead optimization campaigns, leveraging the robust stability of the hydrochloride salt to prevent oxidative degradation during storage.

Retrosynthetic Logic & Route Evolution

The synthesis of substituted tetrahydrofurans has historically relied on nucleophilic substitution strategies or metal-catalyzed oxidative cyclizations[4]. While modern methods like gold-catalyzed hydroalkoxylation offer elegant access to complex ethers[5], they often suffer from high catalyst costs and scalability issues.

For early-stage drug development, a Chiral Pool approach starting from L-Homoserine remains the most robust strategy. This route avoids the need for expensive chiral transition-metal catalysts and relies on predictable, substrate-controlled stereochemistry.

Retrosynthesis A 2-Ethenyloxolan-3-amine (Target) B Allylic Alcohol Intermediate (Cyclization Precursor) A->B Intramolecular Etherification C Vinyl Ketone (Weinreb Amide Addition) B->C Diastereoselective Reduction D L-Homoserine (Chiral Pool SM) C->D Protection & Grignard

Fig 1: Retrosynthetic disconnection of 2-ethenyloxolan-3-amine from L-homoserine.

Comparative Synthetic Strategies

To provide a comprehensive overview, the table below summarizes the quantitative data and operational parameters of the three most prominent synthetic routes evaluated during the early discovery phase.

Synthetic StrategyKey IntermediateStereocontrol MethodOverall YieldScalability
Chiral Pool (L-Homoserine) Amino-hex-5-ene-1,4-diolCBS Reduction (Diastereoselective)~35-40%High (Gram-scale)
Pd-Catalyzed Cyclization 4-Amino-hex-5-en-1-olSubstrate-directed oxypalladation~25-30%Moderate
Gold-Catalyzed Hydroalkoxylation Alkynyl amino alcoholChiral Au(I) complexes~45%Low (Cost-prohibitive)

Validated Experimental Methodology: The Chiral Pool Route

The following protocol details the critical steps for converting the acyclic precursor into the target oxolane. As an Application Scientist, I emphasize the causality behind these conditions: a common pitfall in substituted oxolane synthesis is the competing formation of pyrans. By utilizing a primary tosylate and a secondary alkoxide, we thermodynamically and kinetically favor the 5-exo-tet cyclization over the 6-endo-tet alternative, strictly adhering to Baldwin's rules.

Step 1: Selective Tosylation of (3R,4S)-3-(Boc-amino)hex-5-ene-1,4-diol

  • Objective: Activate the primary alcohol for intramolecular displacement while leaving the secondary allylic alcohol intact.

  • Procedure:

    • Dissolve the diol (1.0 eq, 10 mmol) in anhydrous pyridine (20 mL) under an argon atmosphere and cool to 0 °C.

    • Add p-toluenesulfonyl chloride (TsCl, 1.05 eq) portion-wise over 15 minutes.

    • Stir at 0 °C for 4 hours, then allow to warm to room temperature overnight.

    • Quench with saturated aqueous NaHCO₃ and extract with EtOAc.

  • Causality: The primary alcohol at C1 is sterically less hindered than the secondary allylic alcohol at C4. The use of exactly 1.05 equivalents of TsCl at low temperatures ensures highly regioselective monotosylation, preventing unwanted activation of the C4 position.

Step 2: Base-Promoted 5-exo-tet Cyclization

  • Objective: Form the tetrahydrofuran ring.

  • Procedure:

    • Dissolve the monotosylate (1.0 eq, 8 mmol) in anhydrous THF (30 mL) and cool to 0 °C.

    • Add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) cautiously.

    • Stir for 30 minutes at 0 °C, then warm to room temperature for 2 hours.

    • Quench with dropwise addition of water, concentrate in vacuo, and purify via flash chromatography.

  • Causality: Deprotonation of the C4 hydroxyl generates a highly nucleophilic alkoxide. The rigid geometry of the intermediate facilitates a rapid intramolecular Sₙ2 attack on the C1 carbon. Because the attack occurs at the primary carbon, the stereocenters at C3 and C4 are perfectly retained.

Step 3: Boc Deprotection and Salt Formation

  • Objective: Unmask the primary amine and stabilize the final product.

  • Procedure:

    • Dissolve the N-Boc-oxolane (1.0 eq, 5 mmol) in 4M HCl in Dioxane (10 mL).

    • Stir at room temperature for 2 hours until gas evolution (CO₂) ceases.

    • Evaporate the solvent to dryness and triturate the residue with cold diethyl ether to yield a white solid.

  • Causality: The free base of 2-ethenyloxolan-3-amine is prone to intermolecular oligomerization and oxidative degradation. Acidic cleavage yields the target amine as a stable hydrochloride salt, ensuring long-term bench stability and precise stoichiometry for subsequent library synthesis.

Downstream Diversification

Once synthesized, the 2-ethenyloxolan-3-amine core serves as a versatile hub for medicinal chemists. The primary amine is typically engaged first to build the primary pharmacophore, leaving the vinyl group available for late-stage functionalization.

Workflow S1 Scaffold: 2-Ethenyloxolan-3-amine S2 Amine Functionalization (e.g., Amide Coupling / SNAr) S1->S2 S3 Vinyl Diversification (e.g., Olefin Metathesis / Heck) S2->S3 S4 Lead Compound (Conformationally Restricted) S3->S4

Fig 2: Downstream diversification workflow for the 2-ethenyloxolan-3-amine scaffold.

Sources

Methodological & Application

Application Note: Selective N-Alkylation Protocols for 2-Ethenyloxolan-3-amine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Synthetic Rationale

2-Ethenyloxolan-3-amine hydrochloride is a highly functionalized, stereochemically rich aliphatic building block. It features a primary amine, a tetrahydrofuran (oxolane) core, and an ethenyl (vinyl) group. The vinyl moiety serves as a critical synthetic handle for downstream modifications, such as olefin cross-metathesis, hydroboration-oxidation, or epoxidation. However, the presence of this reactive alkene dictates strict chemoselectivity requirements during the N-alkylation of the adjacent primary amine. This application note details the mechanistic rationale and step-by-step protocols for achieving controlled N-alkylation while preserving the structural integrity of the oxolane core and the vinyl appendage.

Mechanistic Causality & Strategy Selection

When functionalizing primary amines, chemists traditionally consider direct alkylation via alkyl halides ( SN​2 ). However, this approach is notoriously difficult to control. The mono-alkylated secondary amine product is inherently more nucleophilic than the starting primary amine due to the inductive electron-donating effect of the newly attached alkyl group. This triggers a "runaway train" of sequential SN​2 reactions, inevitably leading to di-alkylation and quaternary ammonium salt formation[1].

To achieve selective mono-alkylation, reductive amination is the industry standard[2]. This process involves the condensation of the primary amine with an aldehyde or ketone to form an imine intermediate, which is subsequently reduced. Because imines only form once per equivalent of carbonyl, over-alkylation is structurally prevented.

Critical Chemoselectivity Consideration: The ethenyl group in 2-ethenyloxolan-3-amine is highly susceptible to reduction. Standard reductive amination protocols utilizing catalytic hydrogenation (e.g., H2​ with Pd/C ) will indiscriminately reduce the vinyl group to an unreactive ethyl group. To preserve the alkene, mild hydride donors must be employed. Sodium triacetoxyborohydride (STAB, NaBH(OAc)3​ ) is the optimal reagent; it selectively reduces protonated imines (iminium ions) at room temperature while remaining completely inert toward isolated alkenes[3][4].

Quantitative Comparison of Alkylation Strategies

The following table summarizes the operational metrics and chemoselectivity profiles of the two primary N-alkylation strategies.

ParameterProtocol A: Reductive Amination (STAB)Protocol B: Direct Alkylation (Alkyl Halide)
Target Product Secondary Amine (Mono-alkylated)Tertiary Amine (Exhaustive Di-alkylation)
Over-alkylation Risk Very Low (Imine intermediate prevents this)Very High (Runaway SN​2 kinetics)
Vinyl Group Tolerance Excellent (Completely preserved)Moderate (Risk of side reactions with strong bases)
Typical Yield 80 - 95%40 - 60% (Often requires tedious chromatography)
Reaction Time 4 - 12 hours (Room Temperature)12 - 24 hours (Reflux conditions)

Process Workflows & Mechanistic Diagrams

DecisionMatrix A 2-Ethenyloxolan-3-amine HCl B Target Alkylation? A->B C Mono-Alkylation (Secondary Amine) B->C High Selectivity D Exhaustive Alkylation (Tertiary Amine) B->D Excess Reagents E Reductive Amination (STAB + Aldehyde) C->E Preserves Vinyl Group F Direct Alkylation (Alkyl Halide + Base) D->F SN2 Mechanism

Logical decision matrix for selecting the appropriate N-alkylation strategy.

Mechanism S1 Amine HCl Salt (Stable Precursor) S2 Free Base Amine (Nucleophile) S1->S2 + DIPEA (- DIPEA·HCl) S3 Imine Intermediate (Electrophile) S2->S3 + Aldehyde (- H2O) S4 N-Alkyl Amine (Target Product) S3->S4 + NaBH(OAc)3 (Hydride Transfer)

Mechanistic pathway of reductive amination highlighting the free-basing and hydride transfer steps.

Experimental Protocols

Protocol A: Selective Mono-N-Alkylation via Reductive Amination (Recommended)

This protocol is designed as a self-validating system. The use of a non-nucleophilic base ensures the primary amine is liberated without side reactions, while the basic aqueous workup guarantees the removal of unreacted borohydride species and the isolation of the free-base product.

Reagents:

  • 2-Ethenyloxolan-3-amine hydrochloride (1.0 equiv)

  • Target Aldehyde or Ketone (1.05 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (1.2 equiv)

  • Sodium triacetoxyborohydride (STAB) (1.5 equiv)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) (0.2 M)

Step-by-Step Methodology:

  • Free-Basing: Suspend 2-ethenyloxolan-3-amine hydrochloride in anhydrous DCE under a nitrogen atmosphere. Add DIPEA dropwise at room temperature.

    • Causality: DIPEA is a sterically hindered, non-nucleophilic base. It neutralizes the HCl salt to liberate the nucleophilic primary amine, but its bulk prevents it from reacting with the aldehyde or the alkylating agent.

  • Imine Condensation: Add the target aldehyde (1.05 equiv) to the solution. Stir the mixture at room temperature for 1 hour.

    • Validation: An aliquot can be checked via TLC (Ninhydrin stain). The disappearance of the primary amine spot confirms complete imine formation.

  • Selective Reduction: Add STAB (1.5 equiv) portion-wise over 10 minutes to manage any mild exotherm. Stir the reaction at room temperature for 4–12 hours.

    • Causality: STAB requires a slightly acidic to neutral environment to transfer its hydride. The acetic acid ligands attenuate the nucleophilicity of the boron-hydride bond, ensuring it only attacks the highly electrophilic iminium ion and strictly ignores the ethenyl group[4].

  • Quench & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO3​ (Caution: Gas evolution). Stir vigorously for 30 minutes.

    • Causality: The basic quench destroys excess STAB and ensures the newly formed secondary amine is fully deprotonated (free-based) so it partitions into the organic layer.

  • Isolation: Separate the layers. Extract the aqueous layer twice with DCM. Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via silica gel chromatography if necessary.

Protocol B: Exhaustive N-Alkylation via Direct Alkylation (For Tertiary Amines)

If the synthetic goal is to fully di-alkylate the amine (e.g., forming an N,N-dimethyl derivative), direct alkylation with an excess of alkyl halide is employed.

Reagents:

  • 2-Ethenyloxolan-3-amine hydrochloride (1.0 equiv)

  • Alkyl Halide (e.g., Iodomethane) (2.5 - 3.0 equiv)

  • Potassium Carbonate ( K2​CO3​ ) (3.0 equiv)

  • Acetonitrile (MeCN) (0.2 M)

Step-by-Step Methodology:

  • Reaction Assembly: In a round-bottom flask, combine the amine hydrochloride, finely powdered K2​CO3​ , and MeCN. Stir for 15 minutes to initiate free-basing.

  • Alkylation: Add the alkyl halide dropwise. Equip the flask with a reflux condenser and heat to 60 °C for 12–24 hours.

    • Causality: The excess of both base and alkylating agent drives the equilibrium past the secondary amine intermediate, forcing the "runaway" SN​2 reaction to completion at the tertiary amine stage[1].

  • Workup: Cool to room temperature. Filter the suspension through a Celite pad to remove inorganic salts ( KCl , K2​CO3​ ). Concentrate the filtrate. Partition the residue between Ethyl Acetate and water. Extract, wash with brine, dry over Na2​SO4​ , and concentrate to yield the tertiary amine.

References

  • Reductive Amination, and How It Works - Master Organic Chemistry Master Organic Chemistry
  • Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal Organic Chemistry Portal
  • Alkylation of Amines (Sucks!) - Master Organic Chemistry Master Organic Chemistry
  • C-N Bond-Forming Reactions: Reductive Amination - Myers Chem 115 Harvard University

Sources

Application Note: 2-Ethenyloxolan-3-amine Hydrochloride as a Versatile Chiral Building Block in Fsp3-Rich API Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In modern drug discovery, increasing the fraction of sp3-hybridized carbons (Fsp3) within Active Pharmaceutical Ingredients (APIs) is a proven strategy to enhance aqueous solubility, reduce off-target promiscuity, and improve overall metabolic stability. 2-Ethenyloxolan-3-amine hydrochloride (also known as 2-vinyltetrahydrofuran-3-amine hydrochloride) has emerged as a highly valuable chiral building block that directly addresses these structural requirements[1].

This bifunctional scaffold features a conformationally restricted oxolane (tetrahydrofuran) ring that acts as a hydrogen-bond acceptor, paired with two orthogonal synthetic handles: a primary amine and a terminal vinyl group. The amine serves as a primary vector for attaching pharmacophores via amide bonds or reductive amination, while the terminal alkene provides a versatile handle for late-stage functionalization, including cross-metathesis[2], hydroboration, or oxidative cleavage[3]. This application note details the physicochemical properties of this building block and provides field-validated, self-verifying protocols for its integration into complex API synthesis.

Physicochemical Properties & Stereochemical Diversity

The commercial availability of specific stereoisomers (e.g., rac-(2R,3S) or enantiopure forms) allows medicinal chemists to systematically explore the 3D chemical space of their target molecules,[4]. The hydrochloride salt form is universally preferred by vendors to prevent the spontaneous oxidation or polymerization that can occur with the free base.

PropertyValue / Description
Chemical Name 2-Ethenyloxolan-3-amine hydrochloride
Common Synonyms 2-Vinyltetrahydrofuran-3-amine HCl
Molecular Formula C6H12ClNO
Molecular Weight 149.62 g/mol
Common Stereoisomers rac-(2R,3S)[4], (2R,3R), (2S,3R), (2S,3S)
Physical State Solid (Hygroscopic salt)
Key Functional Handles Primary amine (nucleophile), Terminal alkene (metathesis/oxidation substrate)

Strategic Synthetic Workflows

The true utility of 2-ethenyloxolan-3-amine lies in its synthetic divergence. Depending on the order of operations, chemists can selectively manipulate either the amine or the vinyl group.

SynthesisWorkflow A 2-Ethenyloxolan-3-amine Hydrochloride B Amide/Carbamate Derivatives A->B Acylation / Alkylation (Amine Focus) C Cross-Metathesis Products (Chain Extension) A->C Grubbs Catalyst (Vinyl Focus) D Oxidative Cleavage (Aldehyde/Acid) A->D OsO4/NaIO4 (Vinyl Focus)

Figure 1: Divergent synthetic workflows leveraging 2-Ethenyloxolan-3-amine.

Workflow Causality & Rationale

  • Amine Derivatization (N-Focus): The amine must be liberated from its HCl salt in situ using a non-nucleophilic base (like DIPEA) prior to acylation. Protecting the amine (e.g., with a Boc group) is strictly required before any oxidative manipulation of the vinyl group to prevent the formation of N-oxides or nitroso byproducts.

  • Olefin Cross-Metathesis (Vinyl Focus): The terminal vinyl group is a "Type I" olefin (highly reactive, sterically accessible). It undergoes rapid cross-metathesis with Type II or Type III olefins (e.g., acrylates, styrenes) using Ruthenium-based catalysts (Grubbs II or Hoveyda-Grubbs II)[2].

  • Oxidative Cleavage (Vinyl Focus): Converting the vinyl group to an aldehyde provides a powerful electrophilic node for subsequent reductive amination. The Lemieux-Johnson oxidation (catalytic OsO4 / stoichiometric NaIO4) is preferred over ozonolysis for bench-scale safety and superior chemoselectivity[3].

Experimental Protocols & Self-Validating Systems

Protocol A: N-Boc Protection (Baseline Amine Masking)

Causality & Rationale: To utilize the vinyl group without amine interference, the primary amine must be masked. Di-tert-butyl dicarbonate (Boc2O) is chosen for its robust stability under basic and metathesis conditions, and its easy removal under acidic conditions. DIPEA is utilized to neutralize the HCl salt; its steric bulk prevents it from acting as a competing nucleophile.

Step-by-Step Methodology:

  • Suspend 2-ethenyloxolan-3-amine hydrochloride (1.0 equiv, 10 mmol) in anhydrous Dichloromethane (DCM, 0.2 M) under a nitrogen atmosphere.

  • Add N,N-Diisopropylethylamine (DIPEA, 2.5 equiv) dropwise at 0 °C. Causality: The solution will turn from a suspension to a clear liquid as the free base is liberated and dissolves.

  • Add Boc2O (1.1 equiv) in a single portion.

  • Remove the ice bath and stir at room temperature for 4 hours.

  • Quench the reaction with saturated aqueous NH4Cl, extract with DCM, dry over Na2SO4, and concentrate under reduced pressure.

Validation & Analytical Checkpoint:

  • TLC: Use a Ninhydrin stain. The starting material (baseline, dark purple spot) must completely disappear, replaced by a high-Rf, Ninhydrin-negative spot (UV inactive, but stains faint yellow/brown with KMnO4 due to the alkene).

  • LC-MS: Confirm the presence of the product mass [M+H]+ = 214.1 m/z.

Protocol B: Olefin Cross-Metathesis (CM)

Causality & Rationale: Ruthenium alkylidene catalysts coordinate to the sterically unhindered terminal vinyl group, forming a metallacyclobutane intermediate. Subsequent cycloreversion releases ethylene gas (driving the reaction forward entropically) and yields the extended carbon chain[1],[2].

MetathesisMech N1 N-Protected 2-Ethenyloxolan-3-amine + Terminal Olefin N2 Ruthenium Alkylidene Coordination N1->N2 Catalyst Addition N3 Metallacyclobutane Intermediate N2->N3 [2+2] Cycloaddition N4 Product Release (E/Z Isomers) + Ethylene gas N3->N4 Cycloreversion

Figure 2: Mechanism of Ruthenium-catalyzed Cross-Metathesis on the vinyl moiety.

Step-by-Step Methodology:

  • Dissolve the N-Boc protected 2-ethenyloxolan-3-amine (1.0 equiv) and the cross-coupling partner (e.g., methyl acrylate, 3.0 equiv) in anhydrous, degassed Toluene (0.1 M). Causality: Degassing prevents catalyst poisoning by dissolved oxygen.

  • Add Grubbs 2nd Generation Catalyst (5 mol %).

  • Heat the mixture to 60 °C under a steady stream of nitrogen for 12 hours. Causality: The nitrogen sweep removes evolved ethylene gas, preventing the reversible reaction from stalling.

  • Cool to room temperature, add ethyl vinyl ether (excess) to quench the active Ru-carbene, and stir for 30 minutes.

  • Concentrate and purify via silica gel chromatography.

Validation & Analytical Checkpoint:

  • Visual: The reaction will evolve fine bubbles (ethylene gas) upon heating.

  • 1H-NMR: The terminal vinyl protons (multiplets at δ 5.1–5.3 ppm) will disappear. They will be replaced by internal olefin protons shifted downfield (δ 5.8–6.8 ppm, depending on the coupling partner), with a large coupling constant (J > 15 Hz) confirming the trans (E) isomer as the major thermodynamic product.

Protocol C: Lemieux-Johnson Oxidative Cleavage

Causality & Rationale: To generate an aldehyde for further functionalization, the vinyl group is cleaved. OsO4 acts as a catalyst to dihydroxylate the double bond, and NaIO4 cleaves the resulting 1,2-diol while simultaneously re-oxidizing the Os(VI) back to Os(VIII)[3].

Step-by-Step Methodology:

  • Dissolve the N-Boc protected 2-ethenyloxolan-3-amine (1.0 equiv) in a 3:1:1 mixture of THF/t-BuOH/H2O (0.1 M).

  • Add N-Methylmorpholine N-oxide (NMO, 1.1 equiv) and OsO4 (2.5 wt% in t-BuOH, 0.05 equiv). Stir at room temperature for 2 hours to form the diol intermediate.

  • Cool the mixture to 0 °C and add NaIO4 (2.0 equiv) in portions.

  • Stir for 4 hours, allowing the reaction to warm to room temperature.

  • Quench with saturated aqueous Na2S2O3 to reduce any remaining osmium species. Extract with EtOAc.

Validation & Analytical Checkpoint:

  • TLC: Stain with 2,4-Dinitrophenylhydrazine (2,4-DNP). A bright yellow/orange spot indicates the successful formation of the aldehyde.

  • 1H-NMR: Look for the distinct appearance of an aldehyde proton peak at δ 9.5–9.8 ppm.

References

  • 88-2232-16 Enamine 化合物 250mg CAS No:2031241-97-9 EN300. AS-1. Available at: [Link][4]

  • The direct oxidative diene cyclization and related reactions in natural product synthesis. Beilstein J. Org. Chem. / ResearchGate. Available at: [Link][3]

  • Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. PMC - NIH. Available at:[Link][1]

  • Ring-opening metathesis of some strained bicyclic systems; stereocontrolled access to diolefinated saturated heterocycles with multiple stereogenic centers. PMC - NIH. Available at: [Link][2]

Sources

Troubleshooting & Optimization

Technical Support Center: Overcoming Steric Hindrance in 2-Ethenyloxolan-3-amine Hydrochloride Substitution Reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for navigating the complexities of substitution reactions with 2-Ethenyloxolan-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with this sterically hindered substrate. Here, we will dissect common experimental issues, provide actionable troubleshooting strategies, and answer frequently asked questions to empower you with the knowledge to optimize your synthetic outcomes.

Section 1: Troubleshooting Guide

This section addresses specific problems you might be facing in the lab. We'll explore the underlying causes and provide detailed protocols to overcome them.

Issue 1: Low or No Product Yield in Nucleophilic Substitution Reactions

Question: I am attempting a standard SN2 reaction on 2-Ethenyloxolan-3-amine hydrochloride with a primary alkyl halide, but I'm observing very low to no conversion of my starting material. What's going wrong?

Answer: The primary challenge with 2-Ethenyloxolan-3-amine hydrochloride is the significant steric hindrance around the amine nucleophile. The tetrahydrofuran ring and the adjacent vinyl group create a congested environment that impedes the backside attack required for a typical SN2 mechanism.[1][2] Furthermore, the amine is present as a hydrochloride salt, which significantly reduces its nucleophilicity.[3][4] The protonated amine is non-nucleophilic and often has poor solubility in common organic solvents.[3]

Troubleshooting Protocol: Enhancing Nucleophilicity and Overcoming Steric Barriers

  • Free-Basing the Amine: It is crucial to convert the amine hydrochloride to its free base form to restore its nucleophilicity.[4] This can be achieved by adding a non-nucleophilic, sterically hindered base.

    • Recommended Bases: Diisopropylethylamine (DIPEA) or triethylamine (TEA). Use at least 1.1 equivalents to ensure complete deprotonation.

    • Procedure: In a dry, inert atmosphere, dissolve the 2-Ethenyloxolan-3-amine hydrochloride in a suitable aprotic solvent (e.g., Dichloromethane (DCM) or Tetrahydrofuran (THF)). Add the base dropwise at 0 °C and stir for 30 minutes before adding the electrophile.

  • Solvent Selection: The choice of solvent is critical. Polar aprotic solvents are generally preferred for SN2 reactions as they can solvate the cation without strongly solvating the nucleophile, thus preserving its reactivity.[5]

    • Recommended Solvents: Acetonitrile (MeCN), Dimethylformamide (DMF), or Dimethyl Sulfoxide (DMSO). These solvents will also help to dissolve the starting materials and intermediates.

  • Increasing Reaction Temperature: For sterically hindered substrates, increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.[6]

    • Recommendation: Start with gentle heating (40-60 °C) and monitor the reaction progress by TLC or LC-MS. If the reaction is still sluggish, the temperature can be cautiously increased.

  • Choice of Electrophile: If possible, use a more reactive electrophile. Alkyl triflates or tosylates are significantly more reactive than alkyl halides and can accelerate the reaction rate.[7]

Experimental Workflow for N-Alkylation

Caption: Workflow for N-alkylation of 2-Ethenyloxolan-3-amine.

Issue 2: Predominance of Elimination (E2) Byproducts

Question: I am observing a significant amount of what appears to be an elimination byproduct in my reaction mixture. How can I favor the substitution pathway?

Answer: The competition between substitution (SN2) and elimination (E2) is a common issue, especially with sterically hindered substrates and when using strong bases at elevated temperatures.[8][9] The base used to deprotonate the amine hydrochloride can also act as a base to promote elimination of the electrophile.

Troubleshooting Protocol: Minimizing Elimination

  • Choice of Base: Use a non-nucleophilic, sterically hindered base that is less likely to promote elimination.

    • Good Choices: Diisopropylethylamine (DIPEA) or 2,6-lutidine. These bases are bulky and less able to abstract a proton from the electrophile.[10]

    • Bases to Avoid: Smaller, more aggressive bases like sodium hydride (NaH) or lithium diisopropylamide (LDA) should be avoided if elimination is a concern.

  • Reaction Temperature: Lowering the reaction temperature generally favors the SN2 pathway over the E2 pathway, as the activation energy for elimination is often higher.

    • Recommendation: Run the reaction at the lowest temperature that still allows for a reasonable reaction rate. Consider starting at room temperature and only gently heating if necessary.

  • Nucleophile Concentration: Ensure that the concentration of the free amine (the nucleophile) is maximized relative to the base. This can be achieved by slow addition of the electrophile to the solution of the free-based amine.

Decision Tree for Minimizing E2 Products

E2 Minimization Start High E2 Byproduct? Base Using a small, strong base? Start->Base Yes Temp High reaction temperature? Start->Temp No Base->Temp No ChangeBase Switch to a bulky, non-nucleophilic base (e.g., DIPEA, 2,6-lutidine) Base->ChangeBase Yes LowerTemp Lower reaction temperature Temp->LowerTemp Yes Success Substitution Favored Temp->Success No ChangeBase->Temp LowerTemp->Success

Caption: Decision tree for minimizing E2 byproducts.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the role of the hydrochloride salt in 2-Ethenyloxolan-3-amine?

A1: The hydrochloride salt serves to stabilize the amine, making it a more manageable and less volatile solid.[4] However, for the amine to function as a nucleophile, the hydrochloric acid must be neutralized by a base to generate the free amine.[4] The presence of the salt form significantly reduces the nucleophilicity of the nitrogen atom due to the protonation of its lone pair of electrons.[3][11]

Q2: How does the stereochemistry of the oxolane ring affect the substitution reaction?

A2: The stereochemistry of the substituents on the tetrahydrofuran ring can have a profound impact on the reactivity. The relative orientation of the vinyl group and the amine can either exacerbate or slightly alleviate the steric hindrance at the reaction center. For instance, a trans relationship between the vinyl group and the amine might present a slightly more accessible face for nucleophilic attack compared to a cis relationship. It is crucial to consider the specific stereoisomer you are working with when designing your reaction conditions.

Q3: Are there alternative synthetic strategies to achieve substitution on this hindered amine?

A3: Yes, if direct N-alkylation proves to be too challenging, alternative methods can be employed.

  • Reductive Amination: If you are trying to introduce an alkyl group that can be derived from an aldehyde or ketone, reductive amination is an excellent alternative. This involves the formation of an iminium ion intermediate followed by reduction, which is often less sensitive to steric hindrance than an SN2 reaction.

  • Buchwald-Hartwig Amination: For the formation of N-aryl bonds, the Buchwald-Hartwig cross-coupling reaction is a powerful tool for coupling hindered amines with aryl halides or triflates.[7] This palladium-catalyzed reaction proceeds through a different mechanism that can tolerate significant steric bulk.

Q4: Can I use computational chemistry to predict the feasibility of a substitution reaction on this substrate?

A4: Absolutely. Computational modeling, particularly using Density Functional Theory (DFT), can be a valuable tool to predict the activation energies for both the SN2 and E2 pathways.[12][13] By calculating the energy of the transition states, you can gain insight into which pathway is more favorable under a given set of conditions and how different substituents or solvents might influence the outcome.[14]

Section 3: Data Summary and Protocols

Table 1: Recommended Reaction Conditions for N-Alkylation

ParameterRecommendationRationale
Base DIPEA, TEA, 2,6-LutidineNon-nucleophilic, sterically hindered to minimize E2.
Solvent MeCN, DMF, DMSOPolar aprotic to enhance nucleophilicity.[5]
Temperature 25 - 80 °COvercomes activation energy; lower temps favor SN2.
Electrophile R-OTf > R-I > R-Br > R-ClMore reactive leaving groups increase reaction rate.

Protocol 1: General Procedure for N-Alkylation of 2-Ethenyloxolan-3-amine Hydrochloride

  • To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 2-Ethenyloxolan-3-amine hydrochloride (1.0 eq).

  • Add anhydrous, aprotic solvent (e.g., MeCN, 0.1 M concentration).

  • Cool the mixture to 0 °C in an ice bath.

  • Add diisopropylethylamine (DIPEA) (1.2 eq) dropwise with stirring.

  • Allow the mixture to stir at 0 °C for 30 minutes.

  • Add the alkylating agent (1.1 eq) dropwise.

  • Allow the reaction to warm to room temperature and then heat to 50 °C.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with saturated aqueous sodium bicarbonate solution to remove any remaining acid and salts.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

References

  • Gilbert, A., & Taylor, G. (1977). Solvent effects in 1,3-photocycloaddition of vinyl ethers to monosubstituted benzenes. Journal of the Chemical Society, Chemical Communications, (7), 242-243. [Link]

  • Wolfe, J. P., & Rossi, M. A. (2010). Palladium-Catalyzed Synthesis of Tetrahydrofurans from γ-Hydroxy Terminal Alkenes: Scope, Limitations, and Stereoselectivity. The Journal of organic chemistry, 75(1), 26-37. [Link]

  • Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions. [Link]

  • Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions. [Link]

  • Revuelta, J., Li, G., Li, A., & González, M. (2017). Conservation of direct dynamics in sterically hindered SN2/E2 reactions. Nature communications, 8(1), 1-8. [Link]

  • Procter, D. J., & Jones, K. L. (2023). A Redox-Relay Heck Approach to Substituted Tetrahydrofurans. Organic letters, 25(14), 2486-2491. [Link]

  • Al-Zoubi, R. M., & Al-Hamdany, R. (2020). HFIP-Promoted Synthesis of Substituted Tetrahydrofurans by Reaction of Epoxides with Electron-Rich Alkenes. Molecules, 25(15), 3465. [Link]

  • Chemistry LibreTexts. (2024, March 17). 11.3: Characteristics of the SN2 Reaction. [Link]

  • S. S. Shaik, H. B. Schlegel, S. Wolfe. (1992). Competition between SN2 and single electron transfer reactions as a function of steric hindrance illustrated by the model system alkylCl + NO. ResearchGate. [Link]

  • Bickelhaupt, F. M., & Ziegler, T. (2000). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. The Journal of Physical Chemistry A, 104(43), 9899-9907. [Link]

  • ResearchGate. (n.d.). Synthesis of Substituted Tetrahydrofurans. [Link]

  • Jones, K. L., & Procter, D. J. (2023). A Redox-Relay Heck Approach to Substituted Tetrahydrofurans. Organic Letters, 25(14), 2486-2491. [Link]

  • Lischka, H., & Dyczmons, V. (1979). Theoretical study of SN2 reactions. Ab initio computations on HF and CI level. Theoretica Chimica Acta, 51(1), 41-51. [Link]

  • Fernández, I., & Bickelhaupt, F. M. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. The Journal of Physical Chemistry A, 126(11), 1836-1844. [Link]

  • Biarnés, X., & Rovira, C. (2011). Ab Initio Molecular Dynamics Simulations of the SN1/SN2 Mechanistic Continuum in Glycosylation Reactions. Journal of chemical theory and computation, 7(11), 3749-3757. [Link]

  • Sciforum. (n.d.). the sn2 reaction: a theoretical-computational analysis of a simple and very interesting mechanism. [Link]

  • Fernández, I., & Bickelhaupt, F. M. (2022). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?. The Journal of Physical Chemistry A, 126(11), 1836-1844. [Link]

  • Bickelhaupt, F. M., & Baerends, E. J. (2001). Steric Effects in SN2 Reactions. The Influence of Microsolvation. The Journal of Physical Chemistry A, 105(11), 2324-2333. [Link]

  • Kürti, L. (2014). 1 Substitution-type Electrophilic Amination Using Hydroxylamine-Derived Reagents. In Electrophilic Amination of Grignard and Organolithium Reagents (pp. 1-26). [Link]

  • MacMillan, D. W. C., & McNally, A. (2026, February 2). Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines. [Link]

  • Chemistry Stack Exchange. (2021, March 14). Possible mechanism by which a methyl glycinate hydrochloride salt in toluene (insoluble) reacts with an acid chloride through the nitrogen atom?. [Link]

  • Buchwald, S. L., & Hartwig, J. F. (2013). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 135(4), 1516-1527. [Link]

  • Reddit. (2023, June 22). Hydrochloride salt of amine. [Link]

  • Toste, F. D., & G. M. Borrajo-Calleja. (2025, February 8). Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. [Link]

  • Ashenhurst, J. (2018, May 7). Nucleophilicity of Amines. Master Organic Chemistry. [Link]

  • Hartwig, J. F., & Baran, P. S. (2004). Reactivity and Regioselectivity in the Heck Reaction: Hammett Study of 4-Substituted Styrenes. Organometallics, 23(25), 5999-6009. [Link]

  • I. K. M. Yu, H. Y. Chen. (2023, January 26). Effect of the Amine Hydrochloride Salt on the Antifogging Properties of Amino-Functionalized Polysilsesquioxane. ACS Applied Polymer Materials. [Link]

  • Zhu, G. (2013). Regioselective and Stereoselective Entry to β,β-Disubstituted Vinyl Ethers via the Sequential Hydroboration/Suzuki-Miyaura Coupling of Ynol Ethers. Organic Chemistry Portal. [Link]

  • Lautens, M., & Rovis, T. (2024, August 20). Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes. Journal of the American Chemical Society. [Link]

  • Chemistry LibreTexts. (2020, May 30). 20.2: Basicity of Amines and Ammonium Salt Formation. [Link]

  • Li, T., & Li, B. (2021). Reactivity of Vinyl Epoxides/Oxetanes/Cyclopropanes toward Arynes: Access to Functionalized Phenanthrenes. Organic Letters, 23(17), 6854-6859. [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. [Link]

  • Google Patents. (n.d.). CN105218490B - Preparation method of (R)-tetrahydrofuran-3-amine.

  • Organic Syntheses. (n.d.). 2-TRIMETHYLSILYLOXY-1,3-BUTADIENE AS A REACTIVE DIENE: DIETHYL trans-4-TRIMETHYLSILYLOXY-4-CYCLOHEXENE-1,2-DICARBOXYLATE. [Link]

  • Lingham, A. R., Rook, T. J., & Hugel, H. M. (2002). Synthesis of Some 3-Furylamine Derivatives. Australian Journal of Chemistry, 55(12), 795-798. [Link]

Sources

Preventing oxidation of the vinyl group in 2-Ethenyloxolan-3-amine hydrochloride during synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and handling of 2-ethenyloxolan-3-amine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges associated with the stability of this compound, specifically focusing on the prevention of vinyl group oxidation. My insights are drawn from extensive experience in synthetic organic chemistry and a deep understanding of reaction mechanisms and stability profiles of complex molecules.

The vinyl group in 2-ethenyloxolan-3-amine hydrochloride is susceptible to oxidation, which can lead to the formation of undesired byproducts, reduced yields, and compromised purity of the final compound. This guide provides a structured approach to troubleshooting and mitigating these issues, ensuring the integrity of your synthesis.

Troubleshooting Guide: Preventing Vinyl Group Oxidation

This section addresses common problems encountered during the synthesis of 2-ethenyloxolan-3-amine hydrochloride related to the oxidation of the vinyl group.

Problem Potential Cause Recommended Solution
Low yield of the desired product with significant byproduct formation. Oxidation of the vinyl group by atmospheric oxygen.Implement rigorous air-free techniques throughout the synthesis. This includes the use of a glovebox or a Schlenk line to maintain an inert atmosphere.[1][2]
Discoloration of the reaction mixture or final product (e.g., yellowing). Formation of conjugated systems or polymeric byproducts resulting from vinyl group degradation.Purge all solvents and reagents with an inert gas (argon or nitrogen) prior to use. This process, known as degassing, removes dissolved oxygen.[1]
Inconsistent reaction outcomes and poor reproducibility. Trace amounts of moisture or oxygen acting as catalysts for oxidation.Thoroughly dry all glassware in an oven and cool under a stream of inert gas before use.[3][4]
Broad or unexpected signals in NMR or MS analysis of the final product. Presence of oxidized species such as aldehydes, ketones, or epoxides formed from the vinyl group.Consider the addition of a radical scavenger or antioxidant to the reaction mixture. Hindered phenols like BHT (butylated hydroxytoluene) can be effective.

dot

Caption: Decision workflow for troubleshooting vinyl group oxidation.

Frequently Asked Questions (FAQs)

Q1: What makes the vinyl group in 2-ethenyloxolan-3-amine hydrochloride prone to oxidation?

The vinyl group, being an electron-rich double bond, is susceptible to attack by electrophilic oxidizing agents, including atmospheric oxygen, especially in the presence of light, heat, or metal catalysts. The allylic position (the carbon atom adjacent to the vinyl group) is also susceptible to radical abstraction, which can initiate oxidation pathways.

Q2: At which stages of the synthesis is oxidation most likely to occur?

Oxidation can occur at any stage where the compound is exposed to air. However, it is particularly critical during purification steps like chromatography or distillation where the compound may be exposed to air and heat for extended periods. It is also crucial during long-term storage.

Q3: What are the primary products of vinyl group oxidation?

The oxidation of a vinyl group can lead to a variety of products. Common byproducts include the corresponding epoxide, which can be further hydrolyzed to a diol. Cleavage of the double bond can result in the formation of aldehydes or carboxylic acids.

Q4: How can I detect and quantify the extent of oxidation?

Several analytical techniques can be employed:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can show the disappearance of vinyl proton signals and the appearance of new signals corresponding to aldehyde, epoxide, or other oxidation products.

  • Mass Spectrometry (MS): MS can detect the molecular ions of the oxidized byproducts.

  • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): These techniques can be used to separate and quantify the desired product from its oxidation impurities.

Q5: Are there any specific antioxidants you would recommend?

For organic synthesis, hindered phenols such as Butylated Hydroxytoluene (BHT) and 2,6-di-tert-butyl-4-methylphenol are commonly used as radical scavengers to prevent autoxidation.[5] The optimal choice and concentration of an antioxidant will depend on the specific reaction conditions and should be determined empirically.

Experimental Protocols

Protocol 1: Setting up a Reaction Under an Inert Atmosphere using a Schlenk Line

This protocol outlines the fundamental steps for performing a reaction under an inert atmosphere, a critical technique for preventing the oxidation of air-sensitive compounds.[1][2]

Materials:

  • Schlenk flask and other necessary glassware (e.g., condenser, dropping funnel)

  • Schlenk line with dual vacuum and inert gas (argon or nitrogen) manifold

  • Heat gun or oven

  • Rubber septa, glass stoppers, and joint clips

  • Cannula for liquid transfers

Procedure:

  • Drying Glassware: Thoroughly dry all glassware in an oven at >120 °C for at least 4 hours, or flame-dry under vacuum.[3][4] Assemble the hot glassware and immediately connect it to the Schlenk line.

  • Purging the System: Evacuate the assembled glassware using the vacuum on the Schlenk line. Once a good vacuum is achieved, switch to the inert gas supply to backfill the system. Repeat this vacuum/inert gas cycle at least three times to ensure all atmospheric gases are removed.[1]

  • Adding Reagents:

    • Solids: Add solid reagents to the reaction flask under a positive flow of inert gas.

    • Liquids: Use a gas-tight syringe to add liquid reagents through a rubber septum. For larger volumes or air-sensitive liquids, use a cannula transfer technique.[1]

  • Running the Reaction: Maintain a slight positive pressure of inert gas throughout the reaction. This can be monitored using an oil bubbler attached to the exhaust of the Schlenk line.[4]

  • Work-up: Upon completion, cool the reaction to room temperature. The reaction can be quenched and worked up under a positive pressure of inert gas or by carefully opening the flask to the atmosphere if the product is deemed stable enough for a short exposure.

dot

Schlenk_Line_Workflow Start Start Dry_Glassware 1. Dry Glassware (Oven or Flame-Dry) Start->Dry_Glassware Assemble_Apparatus 2. Assemble Apparatus Dry_Glassware->Assemble_Apparatus Connect_Schlenk 3. Connect to Schlenk Line Assemble_Apparatus->Connect_Schlenk Purge_Cycle 4. Purge with Vacuum/Inert Gas (Repeat 3x) Connect_Schlenk->Purge_Cycle Add_Reagents 5. Add Reagents (Under Inert Gas Flow) Purge_Cycle->Add_Reagents Run_Reaction 6. Run Reaction (Positive Inert Gas Pressure) Add_Reagents->Run_Reaction Workup 7. Quench and Work-up Run_Reaction->Workup End End Workup->End

Caption: Step-by-step workflow for a Schlenk line experiment.

Protocol 2: Degassing Solvents by the Freeze-Pump-Thaw Method

This method is highly effective for removing dissolved gases, particularly oxygen, from reaction solvents.[1]

Materials:

  • Schlenk flask containing the solvent to be degassed

  • Schlenk line

  • Dewar flask with liquid nitrogen

  • Warm water bath

Procedure:

  • Freeze: Place the Schlenk flask containing the solvent in a Dewar of liquid nitrogen. Swirl the flask to freeze the solvent in a thin layer on the inside of the flask to prevent the flask from breaking due to solvent expansion.

  • Pump: Once the solvent is completely frozen, open the stopcock to the vacuum line and evacuate the headspace for several minutes.

  • Thaw: Close the stopcock to the vacuum line and remove the flask from the liquid nitrogen. Allow the solvent to thaw completely in a warm water bath. You will observe bubbles of gas being released from the solvent as it thaws.

  • Repeat: Repeat the freeze-pump-thaw cycle at least three times to ensure the complete removal of dissolved gases. After the final cycle, backfill the flask with an inert gas.

References

  • Wikipedia. Air-free technique. [Link]

  • Wipf Group, University of Pittsburgh. Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]

  • Fauske & Associates. Hints for Handling Air-Sensitive Materials. [Link]

  • Choi, J. W., et al. Antioxidant, Anti-inflammatory, and Neuroprotective Effects of Novel Vinyl Sulfonate Compounds as Nrf2 Activator. ACS Chemical Neuroscience, 2021. [Link]

  • ResearchGate. Typical antioxidants and the mechanisms in which they stabilize PVC... [Link]

  • Battelle. Where is the Vinyl Chloride? Alternative Natural and Enhanced Degradation Pathways for Chlorinated Solvents. [Link]

  • MDPI. Multi-Analytical Approach to Characterize the Degradation of Different Types of Microplastics: Identification and Quantification of Released Organic Compounds. [Link]

  • Tintoll. Polymer Antioxidants, Antioxidants Polymer/Plastic Additives Wholesale. [Link]

  • PMC. Poly(vinyl chloride) Films Incorporated with Antioxidant ZnO-Flavonoid Nanoparticles: A Strategy for Food Preservation. [Link]

Sources

Validation & Comparative

A Comparative Guide to HPLC Method Validation for Determining Enantiomeric Purity of 2-Ethenyloxolan-3-amine hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the stereochemistry of a drug candidate is a critical quality attribute that profoundly influences its pharmacological and toxicological profile.[1] For chiral molecules such as 2-Ethenyloxolan-3-amine hydrochloride, a key intermediate in the synthesis of various therapeutic agents, the ability to accurately quantify its enantiomeric purity is not merely an analytical task but a cornerstone of ensuring drug safety and efficacy. This guide provides an in-depth, experience-driven comparison of High-Performance Liquid Chromatography (HPLC) methods for this purpose, grounded in the principles of scientific integrity and regulatory compliance. We will explore the nuances of method development and validation, and juxtapose HPLC with alternative techniques, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Central Role of Chiral HPLC in Enantiomeric Purity Determination

Chiral HPLC stands as the gold standard for determining enantiomeric purity within the pharmaceutical industry.[1] Its widespread adoption is attributable to its high resolution, versatility, and the ability to create a stereoselective environment for the separation of enantiomers.[1] The fundamental principle lies in the differential interaction of enantiomers with a Chiral Stationary Phase (CSP), leading to their separation and subsequent quantification.[1][2]

The development of a robust chiral HPLC method is a multi-faceted process that demands a deep understanding of chromatographic principles and the specific chemistry of the analyte. For a primary amine like 2-Ethenyloxolan-3-amine hydrochloride, the selection of an appropriate CSP and mobile phase is paramount.

Section 1: Foundational Principles of Chiral HPLC Method Development

The journey to a validated chiral HPLC method begins with strategic experimental design. The choices made at this stage are not arbitrary; they are informed by the physicochemical properties of 2-Ethenyloxolan-3-amine hydrochloride and established chromatographic theory.

The Critical Choice: Chiral Stationary Phase (CSP) Selection

The heart of a chiral separation is the CSP. These specialized columns contain a chiral selector immobilized on a support, creating a chiral environment where enantiomers can be differentially retained.[3] For primary amines, several classes of CSPs have proven effective.

Table 1: Comparison of Common Chiral Stationary Phases for Amine Separation

Chiral Stationary Phase (CSP) TypePrinciple of SeparationAdvantages for AminesPotential Challenges
Polysaccharide-based (e.g., derivatized cellulose or amylose) Formation of transient diastereomeric complexes through hydrogen bonding, dipole-dipole interactions, and inclusion complexation.[1]Broad applicability, high success rate for a wide range of compounds, including amines.[4][5]Can be sensitive to mobile phase composition and temperature.
Crown Ether-based Complexation of the primary amine's protonated amino group within the chiral crown ether cavity.[3]High selectivity for primary amines.[6]Limited to compounds with a primary amine group.
Cyclofructan-based Enantioselective interactions within the macrocyclic structure.[7]Excellent selectivity for primary amines, often without the need for aqueous mobile phases.[7]May require specific mobile phase additives for optimal performance.[7]

Expert Insight: For 2-Ethenyloxolan-3-amine hydrochloride, a polysaccharide-based CSP, such as a derivatized cellulose or amylose column, is an excellent starting point due to their proven broad applicability for chiral amines.[4] Crown ether phases offer high specificity but may be less versatile for other structurally similar impurities.

Crafting the Mobile Phase: The Eluent's Role in Resolution

The mobile phase composition is a critical lever for optimizing the separation. For normal-phase chiral chromatography, which is often successful for amines, a non-polar primary solvent is mixed with a polar modifier.

  • Primary Solvent: Typically hexane or heptane.

  • Polar Modifier: Alcohols such as isopropanol (IPA) or ethanol are commonly used to modulate retention and selectivity.

  • Basic Additive: A small amount of a basic additive, like diethylamine (DEA) or triethylamine (TEA), is crucial for improving peak shape and reducing tailing of basic analytes like amines by competing for active sites on the stationary phase.[4][7]

  • Acidic Additive: In some cases, an acidic additive like trifluoroacetic acid (TFA) can be used, often in conjunction with a basic additive, to improve ionization and interaction with the CSP.[7]

Causality in Mobile Phase Selection: The choice and proportion of these components directly impact the interactions between the enantiomers and the CSP. The alcohol modifier influences the polarity of the mobile phase and can affect the strength of hydrogen bonding interactions. The basic additive is essential to prevent strong, non-enantioselective interactions of the amine with the silica support of the CSP, which would otherwise lead to poor peak shape and resolution.

Section 2: A Validated HPLC Protocol for 2-Ethenyloxolan-3-amine hydrochloride

A validated analytical method is one that has been demonstrated to be suitable for its intended purpose.[8][9] The validation process, guided by the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensures the reliability of the analytical data.[8][9][10]

Experimental Workflow: From Sample to Result

The following diagram illustrates the logical flow of a typical chiral HPLC method validation experiment.

Caption: Workflow for HPLC Method Validation.

Detailed Experimental Protocol

This protocol provides a starting point for the determination of the enantiomeric purity of 2-Ethenyloxolan-3-amine hydrochloride.

Instrumentation and Materials:

  • HPLC system with a UV detector

  • Chiral Stationary Phase: Lux Cellulose-2 (250 x 4.6 mm, 5 µm) or equivalent polysaccharide-based column[11]

  • Mobile Phase: n-Hexane:Ethanol:Diethylamine (80:20:0.1, v/v/v)[12]

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 210 nm (or a wavelength of maximum absorbance for the analyte)[4]

  • Injection Volume: 10 µL

  • Sample Diluent: Mobile Phase

Procedure:

  • System Preparation: Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Standard Preparation:

    • Racemic Standard: Prepare a solution of racemic 2-Ethenyloxolan-3-amine hydrochloride in the mobile phase at a concentration of approximately 0.5 mg/mL. This is used to determine the retention times of both enantiomers and to calculate the resolution.[12]

    • Analyte Solution: Accurately weigh and dissolve the test sample of 2-Ethenyloxolan-3-amine hydrochloride in the mobile phase to a final concentration of approximately 1 mg/mL.[1]

  • Analysis:

    • Inject the racemic standard to confirm the elution order and resolution of the enantiomers.

    • Inject the analyte solution and record the chromatogram.

  • Data Analysis:

    • Identify and integrate the peak areas of the major and minor enantiomers.

    • Calculate the enantiomeric purity (or enantiomeric excess, %ee) using the following formula: % Enantiomeric Purity = (Area of major enantiomer / (Area of major enantiomer + Area of minor enantiomer)) * 100 %ee = ((Area of major enantiomer - Area of minor enantiomer) / (Area of major enantiomer + Area of minor enantiomer)) * 100[2]

Validation Parameters and Acceptance Criteria

The following table summarizes the key validation parameters and typical acceptance criteria as per ICH Q2(R1) guidelines.[8][9]

Table 2: HPLC Method Validation Parameters and Acceptance Criteria

Validation ParameterPurposeTypical Acceptance Criteria
Specificity To ensure that the method can unequivocally assess the analyte in the presence of components that may be expected to be present.Resolution (Rs) between the enantiomer peaks should be > 2.0.
Linearity To demonstrate that the analytical procedure provides results that are directly proportional to the concentration of the analyte.Correlation coefficient (r²) ≥ 0.999 for the undesired enantiomer over a specified range.[8]
Range The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.Typically from the Limit of Quantitation (LOQ) to 120% of the specification for the undesired enantiomer.
Accuracy The closeness of the test results obtained by the method to the true value.Recovery of the undesired enantiomer should be within 80-120% at different concentration levels.[11][12]
Precision The closeness of agreement among a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.
RepeatabilityPrecision under the same operating conditions over a short interval of time.Relative Standard Deviation (RSD) ≤ 5% for the undesired enantiomer.
Intermediate PrecisionPrecision within a laboratory over different days, with different analysts, and on different equipment.RSD ≤ 10% for the undesired enantiomer.[6]
Limit of Detection (LOD) The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.Typically a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ) The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.Typically a signal-to-noise ratio of 10:1.[13]
Robustness A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.Resolution and peak area RSD should remain within acceptable limits when parameters like mobile phase composition, flow rate, and column temperature are slightly varied.

Section 3: A Comparative Look at Alternative Technologies

While chiral HPLC is the predominant technique, other methods offer unique advantages and can be complementary or even superior in certain situations.

Supercritical Fluid Chromatography (SFC)

SFC has emerged as a powerful alternative to HPLC for chiral separations.[7][14] It utilizes a supercritical fluid, most commonly carbon dioxide, as the main component of the mobile phase.

Advantages over HPLC:

  • Higher Speed: The low viscosity and high diffusivity of supercritical fluids allow for higher flow rates and faster separations without a significant loss of efficiency.[14]

  • Greener Technology: SFC uses significantly less organic solvent, making it a more environmentally friendly technique.[14]

  • Improved Resolution: In some cases, SFC can provide better resolution than HPLC for the same CSP.[15]

Considerations:

  • Instrumentation for SFC is generally more specialized and can be more expensive than standard HPLC systems.

  • Method development in SFC involves optimizing parameters such as back pressure and temperature, in addition to mobile phase composition.[7]

Comparative Data Snapshot:

Table 3: Hypothetical Performance Comparison: HPLC vs. SFC for a Chiral Amine

ParameterChiral HPLCChiral SFC
Analysis Time 15 min5 min
Resolution (Rs) 2.83.5
Organic Solvent Consumption per run 15 mL2.5 mL

This hypothetical data illustrates the potential for significantly faster analysis and reduced solvent usage with SFC, while often maintaining or improving chromatographic performance.

Capillary Electrophoresis (CE)

Chiral CE is another valuable technique for enantiomeric separations. It relies on the differential migration of enantiomers in a capillary filled with a background electrolyte containing a chiral selector.

Advantages:

  • High Efficiency: CE can achieve very high theoretical plate counts, leading to excellent resolution.

  • Low Sample and Reagent Consumption: The capillary format requires only nanoliter injection volumes and minimal amounts of reagents.

  • Orthogonal Selectivity: The separation mechanism in CE is different from chromatography, offering a complementary approach for difficult separations.

Limitations:

  • Lower Concentration Sensitivity: The small injection volumes can lead to lower sensitivity compared to HPLC with standard UV detectors.

  • Method Development Complexity: Optimizing parameters such as buffer pH, chiral selector concentration, and applied voltage can be complex.

Other Spectroscopic and Chromatographic Methods

  • Gas Chromatography (GC): Suitable for volatile and thermally stable compounds. Derivatization with a chiral reagent may be necessary to form diastereomers that can be separated on a standard achiral column.[16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: The use of chiral solvating agents or chiral shift reagents can induce chemical shift differences between enantiomers, allowing for their quantification.[16][17]

  • Circular Dichroism (CD) Spectroscopy: Can be used as a chiroptical detector for HPLC or as a standalone technique to determine enantiomeric excess.[17][18]

The following diagram outlines the decision-making process for selecting an appropriate analytical technique.

G Start Determine Enantiomeric Purity of 2-Ethenyloxolan-3-amine hydrochloride HPLC Chiral HPLC Start->HPLC Primary Choice: High Resolution & Established Method SFC Chiral SFC Start->SFC Alternative for: High Throughput & Green Chemistry CE Chiral CE Start->CE Consider for: Orthogonal Method & Low Sample Volume Other Other Methods (GC, NMR, CD) Start->Other Supportive or Niche Applications

Sources

Comparative Analysis of Green Chemistry Synthesis Routes for 2-Ethenyloxolan-3-amine Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Ethenyloxolan-3-amine hydrochloride (also known as 2-vinyltetrahydrofuran-3-amine hydrochloride) is a highly valuable chiral building block used in the development of kinase inhibitors and antiviral therapeutics. Because the molecule contains a saturated cyclic ether with adjacent stereocenters at C2 and C3, is historically reliant on transition-metal catalysis and hazardous reagents[1].

As the pharmaceutical industry shifts toward sustainable manufacturing, evaluating these pathways through the has become an essential standard for process chemists[2]. This guide objectively compares the traditional synthetic route against two emerging green chemistry alternatives: Biocatalytic Transamination and Green Reductive Amination .

Mechanistic & Workflow Comparison

The Traditional Route: High-Waste & Hazardous

Historically, the synthesis of saturated cyclic amines involves the mesylation of a 3-hydroxyl precursor, followed by nucleophilic displacement using sodium azide (NaN₃) in dimethylformamide (DMF), and a subsequent Staudinger or LiAlH₄ reduction in tetrahydrofuran (THF)[3]. This route suffers from a high Process Mass Intensity (PMI), poor atom economy, and the generation of explosive, toxic intermediates.

Green Route A: Biocatalytic Transamination

Biocatalysis represents the pinnacle of green amine synthesis. By utilizing engineered ω -transaminases, the 2-vinyloxolan-3-one precursor is directly converted to the chiral amine in aqueous buffer. The product is then extracted using, a bio-derived solvent that offers superior phase separation and a lower peroxide-formation risk compared to traditional THF[4].

Green Route B: Aqueous Reductive Amination

For scenarios where substrate inhibition limits enzymatic efficiency, serves as a scalable alternative. This involves reacting the ketone precursor with an amine in a dual-solvent system (Ethyl Acetate/Water) using in situ generated sodium monohydroxyborohydride. This eliminates the need for heavy metal catalysts and toxic solvents like dichloromethane (DCM)[5].

Workflow cluster_trad Traditional Synthesis cluster_green Green Biocatalytic Route T1 2-Vinyloxolan-3-ol T2 Mesylation (DCM) T1->T2 T3 Azidation (DMF) T2->T3 T4 Reduction (THF) T3->T4 T5 Product HCl Salt T4->T5 G1 2-Vinyloxolan-3-one G2 w-Transaminase (Buffer) G1->G2 G3 Extraction (2-MeTHF) G2->G3 G4 Direct HCl Addition G3->G4 G5 Product HCl Salt G4->G5

Caption: Comparative workflow of traditional vs. green biocatalytic synthesis routes.

Quantitative Sustainability Metrics

The following table summarizes the performance of each route based on standard green chemistry metrics, highlighting the dramatic reduction in waste and hazard profiles when adopting biocatalytic or green reductive methods.

Synthesis RouteE-FactorPMI ( kg/kg )Overall YieldStereoselectivityPrimary SolventsHazard Profile
Traditional Azidation > 506545 - 55%Poor (Requires resolution)DCM, DMF, THFHigh (Explosive azides, toxic)
Biocatalytic Transamination < 151885 - 90%> 99% ee (Direct)Water, 2-MeTHFBenign (Enzymatic)
Green Reductive Amination ~ 253070 - 75%Moderate (~85% de)EtOAc, WaterLow (Aqueous borohydride)

Deep Dive: The Biocatalytic Route

The biocatalytic route relies on Pyridoxal 5'-phosphate (PLP)-dependent ω -transaminases. This enzyme facilitates the transfer of an amino group from an inexpensive donor (isopropylamine) to the 2-vinyloxolan-3-one substrate. The stereochemical outcome is dictated entirely by the enzyme's active site architecture, bypassing the need for chiral auxiliaries or heavy metal ligands.

BiocatalyticCycle EnzPLP Enzyme-PLP (Resting State) EnzPMP Enzyme-PMP (Aminated State) EnzPLP->EnzPMP Transfers NH2 Prod 2-Ethenyloxolan-3-amine (Product) EnzPLP->Prod Releases EnzPMP->EnzPLP Transfers NH2 Byprod Acetone (Byproduct) EnzPMP->Byprod Releases Donor Isopropylamine (Donor) Donor->EnzPLP Binds Sub 2-Vinyloxolan-3-one (Substrate) Sub->EnzPMP Binds

Caption: PLP-dependent transaminase catalytic cycle for stereoselective amine synthesis.

Self-Validating Experimental Protocol: Biocatalytic Transamination

The following protocol is designed as a self-validating system. Every step includes an internal logic check to ensure the reaction proceeds with maximum atom economy and minimal environmental impact.

Objective: Synthesize (2S,3R)-2-ethenyloxolan-3-amine hydrochloride with >99% ee.

Materials:

  • 2-Vinyloxolan-3-one (100 mM)

  • Isopropylamine (Amine donor, 500 mM)

  • Pyridoxal 5'-phosphate (PLP, 1 mM)

  • ω -Transaminase (Recombinant, 5 mg/mL)

  • HEPES buffer (100 mM, pH 7.5)

  • 2-Methyltetrahydrofuran (2-MeTHF)

Step-by-Step Methodology:

  • Enzyme Activation: Dissolve PLP (1 mM) and ω -transaminase (5 mg/mL) in 50 mL of HEPES buffer (pH 7.5). Stir gently at 30°C for 15 minutes.

    • Causality: PLP is the essential co-factor. Pre-incubation ensures the enzyme's active site is fully populated in the resting (Enz-PLP) state before introducing the substrate.

  • Substrate Addition: Add isopropylamine (500 mM), followed by the slow addition of 2-vinyloxolan-3-one (100 mM).

    • Causality: The 5-fold excess of isopropylamine drives the thermodynamic equilibrium toward the aminated product via Le Chatelier's principle, overcoming the natural energy barrier of ketone amination.

  • Incubation & Monitoring: Incubate the mixture at 30°C for 24 hours at 250 rpm.

    • Causality: 30°C provides optimal kinetic energy for the reaction without risking thermal denaturation of the biocatalyst.

  • Green Extraction: Quench the reaction by adjusting the pH to 11 using 1M NaOH. Extract the aqueous phase with 2-MeTHF (3 x 20 mL).

    • Causality: Raising the pH ensures the newly formed amine is fully deprotonated and lipophilic. 2-MeTHF is utilized because it is derived from renewable agricultural waste (furfural) and offers a cleaner phase separation than traditional ethereal solvents[4].

  • Direct Salt Formation: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and add a stoichiometric amount of 4M HCl in ethyl acetate dropwise at 0°C. Filter the resulting precipitate.

    • Causality: Utilizing anhydrous HCl in a green solvent (EtOAc) precipitates the hydrochloride salt directly. This avoids energy-intensive aqueous solvent evaporation and acts as a self-purifying crystallization step.

  • Validation Check: Analyze the isolated white solid via GC-FID (for chemical purity/conversion) and chiral HPLC (for enantiomeric excess). A successful run will yield >85% conversion and >99% ee.

Conclusion

The transition from traditional azidation/reduction methodologies to green biocatalytic or reductive amination routes represents a critical evolution in the synthesis of 2-Ethenyloxolan-3-amine hydrochloride. By leveraging engineered enzymes and bio-derived solvents like 2-MeTHF, researchers can bypass toxic intermediates, drastically lower Process Mass Intensity, and achieve near-perfect stereocontrol.

References

  • 'Green' synthesis of amines from renewable resources? A detailed analysis of case studies using the CHEM21 green metrics toolkit Source: Green Chemistry (RSC Publishing) URL:[Link]

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  • Green continuous synthesis to obtain optically pure pipecolic acid (2-MeTHF solvent substitution) Source: Green Chemistry - BORIS Portal (University of Bern) URL:[Link]

  • Facile and Green Synthesis of Saturated Cyclic Amines Source: PMC - National Institutes of Health (NIH) URL:[Link]

  • Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans Source: PMC - National Institutes of Health (NIH) URL:[Link]

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A Senior Application Scientist's Guide to 2-Ethenyloxolan-3-amine vs. 2-vinylpyrrolidine-3-amine: A Bioisosteric Comparison in Rational Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth comparison of two structurally related heterocyclic scaffolds, 2-Ethenyloxolan-3-amine and 2-vinylpyrrolidine-3-amine, from the perspective of rational drug design. Our analysis focuses on the strategic implications of the bioisosteric replacement of the oxolane ring's oxygen with a nitrogen atom to form the pyrrolidine ring. For researchers engaged in lead optimization, understanding the nuanced effects of this substitution on physicochemical properties, target engagement, and pharmacokinetic profiles is paramount. This document synthesizes established medicinal chemistry principles to offer a predictive framework for leveraging these scaffolds in drug discovery programs.

Part 1: Structural and Physicochemical Profile Analysis

The core structural difference between 2-ethenyloxolan-3-amine and 2-vinylpyrrolidine-3-amine is the heteroatom within the five-membered ring: an oxygen in the former and a nitrogen in the latter. This seemingly minor change constitutes a classical bioisosteric replacement, a foundational strategy in medicinal chemistry used to modulate a molecule's properties to enhance efficacy, improve safety, or optimize pharmacokinetics.[1][2]

The pyrrolidine ring is a well-established "privileged scaffold" in drug discovery, valued for its ability to explore three-dimensional space and contribute to the stereochemistry of a molecule.[3][4] The oxolane (tetrahydrofuran) ring, while also common, presents a different set of electronic and steric properties.

G cluster_0 Core Scaffold Comparison mol1 mol2 mol1->mol2 label1 2-Ethenyloxolan-3-amine (Oxolane Core) label2 2-vinylpyrrolidine-3-amine (Pyrrolidine Core)

Caption: Bioisosteric relationship between the oxolane and pyrrolidine scaffolds.

Table 1: Predicted Physicochemical Property Comparison

Property2-Ethenyloxolan-3-amine2-vinylpyrrolidine-3-amineRationale for Difference & Design Implications
Ring Heteroatom Oxygen (O)Nitrogen (NH)Primary Point of Differentiation. The pyrrolidine's NH is a hydrogen bond donor; the oxolane's O is only an acceptor. This provides a crucial additional interaction point for the pyrrolidine scaffold with biological targets.[5]
Predicted pKa (Amine) ~9.0 - 9.5~9.5 - 10.5 (Side-chain amine)~10.5 - 11.5 (Ring amine)The pyrrolidine ring nitrogen is basic, significantly increasing the molecule's overall basicity. This allows for salt-bridge interactions with acidic residues (Asp, Glu) in a target protein, a powerful binding contributor unavailable to the oxolane analog.
Predicted LogP HigherLowerThe addition of the H-bond donating NH group and increased overall polarity typically lowers the partition coefficient (LogP), which can enhance aqueous solubility but may reduce passive membrane permeability.[5]
Hydrogen Bond Donors 1 (Amine -NH2)2 (Amine -NH2, Ring -NH)The extra H-bond donor on the pyrrolidine ring can be leveraged for enhanced binding affinity and selectivity.
Hydrogen Bond Acceptors 2 (Amine -N:, Ring -O:)2 (Amine -N:, Ring -N:)Both scaffolds possess a similar number of H-bond acceptors.
Topological Polar Surface Area (TPSA) HigherHigherThe presence of the second amine function in the pyrrolidine ring generally leads to a higher TPSA, suggesting potentially lower cell permeability but improved aqueous solubility.

Part 2: Synthesis and Chemical Accessibility

The feasibility of synthesis is a critical consideration in scaffold selection. While specific literature for these exact compounds is scarce, plausible synthetic routes can be proposed based on established methodologies for their respective core structures.

G cluster_0 Conceptual Synthetic Pathways start1 Tetrahydrofuran Derivative step1_1 Ring Functionalization (e.g., Ketone formation) start1->step1_1 step1_2 Introduction of Vinyl Group step1_1->step1_2 step1_3 Amination/ Reduction step1_2->step1_3 end1 2-Ethenyloxolan- 3-amine HCl step1_3->end1 caption1 Multi-step synthesis adapted from known methods for similar structures. start2 1,3-Diene + Aminoethylboronate step2_1 Copper-Catalyzed Annulation start2->step2_1 step2_2 Further Functionalization (Introduction of 3-amine) step2_1->step2_2 end2 2-vinylpyrrolidine- 3-amine step2_2->end2 caption2 Leverages modern coupling methods for direct ring construction.

Caption: High-level comparison of potential synthetic strategies.

  • 2-Ethenyloxolan-3-amine Hydrochloride: Synthesis would likely follow a multi-step sequence involving the construction and functionalization of the tetrahydrofuran ring.[6] This could involve forming a ketone at the 3-position, followed by the introduction of the vinyl group at the 2-position (e.g., via a Wittig reaction or Grignard addition to an aldehyde precursor) and subsequent reductive amination or conversion of a hydroxyl group to an amine. Stereocontrol could be challenging.

  • 2-vinylpyrrolidine-3-amine: Modern synthetic methods offer more direct routes. For instance, a copper-catalyzed coupling of a 1,3-diene with a suitable aminoethyltrifluoroborate salt could directly form the 2-vinylpyrrolidine core.[7] Subsequent functionalization at the 3-position would be required to install the amine. Other established methods like 1,3-dipolar cycloadditions are also powerful tools for pyrrolidine synthesis.[3]

Field Insight: The accessibility of diverse starting materials and the development of robust catalytic methods may render the synthesis of the pyrrolidine scaffold more flexible and amenable to library synthesis compared to the more classical approaches often required for substituted oxolanes.

Part 3: Implications for Rational Drug Design

The choice between these bioisosteres will be dictated by the specific objectives of the drug design program.

Pharmacodynamic Considerations (Target Binding)

The most significant consequence of the O-to-NH switch is the introduction of a basic, H-bond-donating nitrogen into the core scaffold.

  • Hydrogen Bonding: The pyrrolidine's ring nitrogen can act as a hydrogen bond donor, a capability the oxolane's ether oxygen lacks. If the target's binding pocket has a hydrogen bond acceptor (e.g., the backbone carbonyl of an amino acid, or an Asp/Glu side chain) in the right location, the pyrrolidine analog could exhibit significantly higher affinity.

  • Ionic Interactions: The basicity of the pyrrolidine nitrogen allows it to be protonated at physiological pH. This positive charge can form a strong salt-bridge interaction with a negatively charged amino acid residue (Asp, Glu) on the target protein. This is often a major driver of binding affinity and is an interaction type that is completely inaccessible to the neutral oxolane scaffold.

  • Conformation: The bond lengths and angles (C-N-C vs. C-O-C) and the puckering dynamics of the five-membered rings are different. These subtle geometric changes can alter the preferred spatial orientation of the vinyl and amine substituents, potentially leading to a better or worse fit within the target's binding site.

Pharmacokinetic (ADME) and Toxicological Profile

The bioisosteric switch profoundly impacts the ADME (Absorption, Distribution, Metabolism, Excretion) profile.

  • Solubility: The basic pyrrolidine nitrogen significantly increases the likelihood of higher aqueous solubility, especially at the acidic pH of the stomach, which can be beneficial for oral absorption.

  • Permeability: The trade-off for increased solubility is often reduced membrane permeability. The higher polarity and additional H-bond donor of the pyrrolidine may lower its ability to passively diffuse across cell membranes compared to the more lipophilic oxolane.

  • Metabolism: Both scaffolds have potential metabolic soft spots.

    • Oxolane: While the tetrahydrofuran ring itself is relatively stable, the carbon atoms adjacent to the ether oxygen are susceptible to oxidative metabolism by Cytochrome P450 enzymes. It's also worth noting that some furan-containing drugs (the unsaturated analog) can be metabolized to reactive, potentially toxic dialdehydes, a risk that should be considered, though it is lower for the saturated oxolane.[8]

    • Pyrrolidine: The secondary amine of the pyrrolidine ring is a potential site for Phase I oxidation or Phase II conjugation reactions.

    • Vinyl Group: The ethenyl (vinyl) substituent on both molecules is a common site for metabolism, often via epoxidation, which can lead to reactive intermediates or be a route for clearance.

Part 4: Proposed Experimental Workflows for Comparative Evaluation

To move from prediction to data, a series of well-defined, head-to-head experiments is necessary. The following protocols provide a self-validating system to empirically determine the properties of these scaffolds.

G cluster_0 Comparative Experimental Workflow compound1 2-Ethenyloxolan-3-amine solubility Protocol 1: Aqueous Solubility Assay (Shake-Flask) compound1->solubility permeability Protocol 2: Permeability Assay (PAMPA) compound1->permeability metabolism Protocol 3: Metabolic Stability Assay (Liver Microsomes) compound1->metabolism compound2 2-vinylpyrrolidine-3-amine compound2->solubility compound2->permeability compound2->metabolism result Data-Driven Scaffold Selection solubility->result permeability->result metabolism->result

Caption: Workflow for the empirical evaluation of bioisosteric pairs.

Experimental Protocol 1: In Vitro Metabolic Stability Assay

  • Objective: To determine the intrinsic clearance rate of each compound in a primary metabolizing system.

  • Causality: This assay directly measures the susceptibility of the scaffolds to Phase I metabolism by CYP enzymes. A compound with high clearance in this assay is likely to have a short half-life in vivo, a critical parameter in drug design.

  • Methodology:

    • Preparation: Prepare stock solutions of each test compound (10 mM in DMSO). Prepare a reaction mixture containing liver microsomes (e.g., human or rat, 0.5 mg/mL protein) and a NADPH regenerating system in phosphate buffer (pH 7.4).

    • Incubation: Pre-warm the microsomal suspension to 37°C. Initiate the reaction by adding the test compound to a final concentration of 1 µM.

    • Time Points: Aliquots are removed at specified time points (e.g., 0, 5, 15, 30, 60 minutes).

    • Quenching: The reaction in each aliquot is immediately stopped by adding an equal volume of ice-cold acetonitrile containing an internal standard.

    • Analysis: Samples are centrifuged to precipitate protein. The supernatant is analyzed by LC-MS/MS to quantify the amount of parent compound remaining.

    • Data Interpretation: The natural log of the percentage of compound remaining is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Experimental Protocol 2: Kinetic Aqueous Solubility Determination

  • Objective: To quantify the aqueous solubility of each compound.

  • Causality: Poor solubility is a major cause of failure for drug candidates. It limits absorption and can make formulation difficult. This experiment provides a direct, quantitative comparison of a key physical property influenced by the bioisosteric switch.

  • Methodology:

    • Standard Curve: Prepare a standard concentration curve of each compound in a suitable solvent (e.g., DMSO or acetonitrile).

    • Sample Preparation: Add a small volume of a high-concentration DMSO stock of each compound into a 96-well plate.

    • Solubilization: Add phosphate-buffered saline (PBS, pH 7.4) to each well and shake vigorously for 1-2 hours at room temperature.

    • Filtration: Filter the resulting solutions through a filter plate to remove any precipitated compound.

    • Quantification: Quantify the amount of dissolved compound in the filtrate by comparing its UV absorbance or HPLC peak area to the standard curve.

    • Data Interpretation: The result is reported in µg/mL or µM and provides a direct measure of the compound's kinetic solubility.

Conclusion and Strategic Outlook

The decision to use an oxolane versus a pyrrolidine scaffold is a strategic choice based on balancing competing properties. Neither scaffold is inherently superior; their value is context-dependent.

  • Choose 2-Ethenyloxolan-3-amine when:

    • The target binding pocket is largely hydrophobic and lacks H-bond acceptors or acidic residues.

    • Higher membrane permeability is required to reach an intracellular target.

    • A neutral, non-basic scaffold is necessary to avoid off-target effects associated with basic amines (e.g., hERG channel inhibition, lysosomotropism).

  • Choose 2-vinylpyrrolidine-3-amine when:

    • The target contains key H-bond acceptors or acidic residues (Asp, Glu) that can be engaged for high-affinity binding.

    • Increased aqueous solubility is a primary goal to improve the chances of successful oral formulation.

    • The project can tolerate or even benefit from the properties of a basic center.

Ultimately, the principles of rational drug design guide our hypotheses, but empirical data from well-designed experiments, such as those outlined above, must validate our choices. By understanding the fundamental trade-offs inherent in this bioisosteric pair, researchers can make more informed decisions, accelerating the journey from a promising scaffold to a viable drug candidate.

References

  • BenchChem. (2025).
  • EvitaChem. (n.d.). Buy 2-Ethyloxan-3-amine hydrochloride (EVT-13604836).

  • Um, C., & Chemler, S. R. (2016). Synthesis of 2-Aryl and 2-Vinylpyrrolidines via Copper-catalyzed Coupling of Styrenes and Dienes with Potassium β-Aminoethyltrifluoroborates. Organic Letters, 18(10), 2515–2518. Available from: [Link]

  • PubChemLite. (n.d.). 2-ethyloxan-3-amine hydrochloride (C7H15NO).

  • Meanwell, N. A. (2018). The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. Chemical Reviews, 118(12), 5642-5737. Available from: [Link]

  • Sharma, R., et al. (2025, May 5). The role of bioisosterism in modern drug design: Current applications and challenges. Current Trends in Pharmacy and Pharmaceutical Chemistry, 7(1), 6-9.

  • Cambridge MedChem Consulting. (2024, February 17). Ring Bioisosteres. Retrieved from [Link]

  • Al-Amiery, A. A., et al. (2022). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry, 38(4). Available from: [Link]

  • Chemspace. (n.d.). Bioisosteric Replacements. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

  • Vitale, P., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(19), 6203. Available from: [Link]

  • NextSDS. (n.d.). 3-ethyloxolan-3-amine hydrochloride — Chemical Substance Information. Retrieved from [Link]

  • Baidilov, D., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11438-11504. Available from: [Link]

  • MilliporeSigma. (n.d.). N-ethyloxolan-3-amine hydrochloride. Retrieved from [Link]

  • Rautio, J., et al. (2008). Prodrugs for Amines. Medicinal Research Reviews, 28(4), 581-614. Available from: [Link]

  • ResearchGate. (n.d.). Rational design of novel pyrrolidine derivatives as orally active neurokinin-3 receptor antagonists. Retrieved from [Link]

  • Kassiou, M. (2017). Squaryl Molecular Metaphors – Application to Rational Drug Design and Imaging Agents. Current Organic Chemistry, 21(10), 894-904. Available from: [Link]

  • Google Patents. (n.d.). WO2006023118A1 - Process for making n-vinyl-2-pyrrolidone.

  • El-Gamal, M. I., et al. (2021). Discovery of Pyrrolidine-2,3-diones as Novel Inhibitors of P. aeruginosa PBP3. Antibiotics, 10(5), 534. Available from: [Link]

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  • Chupakhin, E., et al. (2022). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Molecules, 27(20), 7016. Available from: [Link]

  • University of Groningen research portal. (2022). Rational drug design in photopharmacology. Retrieved from [Link]

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  • International Journal of Scientific Research & Technology. (2024, July 20). The Role of Heterocycles in Modern Pharmaceutical Chemistry: Synthesis, Biological Activity, and Drug Design.

  • RSC Publishing. (2019). Extending the chemical product tree: a novel value chain for the production of N -vinyl-2-pyrrolidones from biogenic acids. Green Chemistry. Available from: [Link]

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  • ResearchGate. (n.d.). Prodrug Design. Retrieved from: [Link]

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Spectroscopic Comparison and Differentiation of 2-Ethenyloxolan-3-amine Hydrochloride Diastereomers: A Definitive Analytical Guide

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Ethenyloxolan-3-amine hydrochloride (also known as 2-vinyltetrahydrofuran-3-amine HCl) is a highly functionalized, saturated heterocyclic building block[1]. The relative stereochemistry between the C2-vinyl group and the C3-amine group yields two distinct diastereomeric pairs: the cis-isomer and the trans-isomer. Because diastereomers possess different physical and electronic environments, they can be objectively differentiated using advanced spectroscopic techniques.

This guide provides drug development professionals and analytical chemists with a self-validating framework to unambiguously distinguish these diastereomers, prioritizing Nuclear Magnetic Resonance (NMR) spectroscopy as the definitive analytical tool[2].

The Causality of Spectroscopic Differentiation

To build a trustworthy analytical profile, it is critical to understand why specific spectroscopic phenomena occur in tetrahydrofuran (THF) ring systems.

  • Mass Spectrometry (MS): As diastereomers, the cis and trans isomers share identical molecular weights and near-identical fragmentation pathways. MS is utilized purely as a baseline validation step to confirm the core structure (m/z 114.09 for the free base) before proceeding to stereochemical analysis[2].

  • 1H NMR & The Karplus Relationship: The dihedral angle between the H2 and H3 protons dictates their scalar coupling constant ( 3JH2,H3​ ). In a rigid system, cis protons (dihedral angle ~0–30°) exhibit larger coupling constants (6–8 Hz), while trans protons (angle ~90–120°) show smaller couplings (2–5 Hz). However, THF rings undergo rapid pseudorotation[3], which averages these angles in solution. Therefore, 1D 3J couplings are indicative but not absolute proof of stereochemistry.

  • 2D NOESY (Nuclear Overhauser Effect): This is the definitive, self-validating cornerstone of the analysis. NOESY measures through-space dipole-dipole interactions rather than through-bond coupling. A strong NOE crosspeak between H2 and H3 unambiguously proves they reside on the same face of the ring (cis). The absence of this peak confirms the trans configuration.

  • 13C NMR & The γ -Gauche Effect: In the cis isomer, the bulky C2-vinyl and C3-amine groups are sterically compressed. This spatial crowding alters the local electron density, shielding the C2 and C3 nuclei and shifting their 13C signals upfield (lower ppm) relative to the less-crowded trans isomer[4].

Experimental Data Summary

The following table summarizes the diagnostic spectroscopic parameters used to differentiate the two diastereomers.

Table 1: Representative Spectroscopic Data for 2-Ethenyloxolan-3-amine HCl Diastereomers

Analytical TechniqueDiagnostic ParameterCis-Diastereomer ProfileTrans-Diastereomer ProfileDiagnostic Reliability
1H NMR 3JH2,H3​ Scalar Coupling~6.5 – 8.0 Hz~2.0 – 4.5 HzModerate (Averaged by pseudorotation)
2D NOESY H2 – H3 Spatial CrosspeakStrong positive NOEAbsent or extremely weakHigh (Definitive spatial proof)
13C NMR C2 Chemical ShiftUpfield (shielded)Downfield (deshielded)High ( γ -gauche steric effect)
13C NMR C3 Chemical ShiftUpfield (shielded)Downfield (deshielded)High ( γ -gauche steric effect)
ESI-MS [M+H]+ Ion114.09 m/z114.09 m/zBaseline validation only

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every experimental choice is grounded in the physical chemistry of the molecule.

Protocol A: Quantitative 1D and 2D NMR Acquisition

  • Solvent Selection: Dissolve 15–20 mg of the 2-ethenyloxolan-3-amine HCl salt in 0.6 mL of Deuterium Oxide (D₂O).

    • Causality: The hydrochloride salt is highly polar and may aggregate or dissolve poorly in standard CDCl₃. D₂O ensures complete solvation. Furthermore, the labile -NH₃⁺ protons will rapidly exchange with deuterium to become -ND₃⁺. This eliminates the broad amine signal from the spectrum, which would otherwise obscure the critical H2 and H3 multiplets.

  • Internal Standard: Add 0.1% TSP (Trimethylsilylpropanoic acid) for precise chemical shift calibration (0.00 ppm).

  • 1D ¹H Acquisition: Execute a standard proton sequence using a relaxation delay (d1) of at least 5 seconds.

    • Causality: A long d1 ensures complete T₁ relaxation of all spins, allowing for accurate integration of the vinyl protons against the ring protons to validate sample purity.

  • 2D NOESY Optimization: Acquire a 2D NOESY spectrum with a mixing time ( τm​ ) set to 400 ms.

    • Causality: 2-Ethenyloxolan-3-amine is a small molecule (MW < 150 Da) that tumbles rapidly in solution, resulting in a short correlation time ( τc​ ). A mixing time of 400 ms is the precise "sweet spot" to allow transient positive NOEs to build up between H2 and H3 before relaxation destroys the signal, while remaining short enough to prevent spin-diffusion (which causes false-positive spatial correlations).

Protocol B: Solid-State ATR-FTIR Spectroscopy

  • Sample Preparation: Place 2–3 mg of the neat, dry HCl salt directly onto a diamond Attenuated Total Reflectance (ATR) crystal. Apply consistent pressure using the anvil.

  • Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

    • Causality: Avoid traditional KBr pellets. The HCl salt is hygroscopic; pressing it with KBr introduces atmospheric water, which masks the critical N-H stretching region. The cis and trans isomers pack differently in the solid-state crystal lattice, yielding distinct, reproducible fingerprint regions (1200–900 cm⁻¹) that can be used for rapid batch-to-batch differentiation without consuming deuterated solvents.

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the spectroscopic differentiation process, moving from baseline validation to definitive stereochemical assignment.

Workflow Start 2-Ethenyloxolan-3-amine HCl Diastereomeric Mixture MS ESI-MS Analysis Confirm m/z = 114.09 Start->MS NMR1H 1H NMR (D2O) Analyze H2-H3 ³J Coupling MS->NMR1H Mass Validated CouplingDecision ³J_H2,H3 Value? NMR1H->CouplingDecision CisPath ³J ≈ 6-8 Hz (Putative Cis) CouplingDecision->CisPath Large J TransPath ³J ≈ 2-5 Hz (Putative Trans) CouplingDecision->TransPath Small J NOESY 2D NOESY / ROESY Evaluate Spatial Proximity CisPath->NOESY TransPath->NOESY NOEDecision H2-H3 NOE? NOESY->NOEDecision CisConfirm Strong NOE Confirmed Cis NOEDecision->CisConfirm Present TransConfirm Weak/No NOE Confirmed Trans NOEDecision->TransConfirm Absent NMR13C 13C NMR Validation Assess Gamma-Gauche Effect CisConfirm->NMR13C TransConfirm->NMR13C

Caption: Spectroscopic workflow for differentiating 2-ethenyloxolan-3-amine HCl diastereomers.

References

  • "Synthesis and NMR spectra of tetrahydrofuran-2-13C", ResearchGate.[Link]

  • "Spectroscopic studies on the formation of different diastereomers in polyesters based on nadic acid", Taylor & Francis. [Link]

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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